Piperafizine B

• CAS: 74720-33-5

Core Science & Biosynthesis

The Piperazine Core: A Privileged Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to the Piperazine Scaffold: Structure, Properties, and Therapeutic Potential

A Foreword on Piperafizine B: Initial literature and database searches did not yield specific information for a compound designated "Piperafizine B." This guide, therefore, provides a comprehensive technical overview of the core piperazine heterocycle, which is the foundational structure for this class of compounds. Insights into a related natural product, Piperafizine A, are included to exemplify a specific piperazine derivative. This foundational knowledge is essential for researchers and drug development professionals working with any piperazine-containing molecule.

The piperazine ring is a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions.[1][2] This simple, saturated ring system is a cornerstone in modern drug design, frequently referred to as a "privileged scaffold."[3][4] Its prevalence in FDA-approved pharmaceuticals stems from a unique combination of physicochemical properties conferred by the two nitrogen atoms.[3] These nitrogens provide a high polar surface area and act as both hydrogen bond donors and acceptors, which can significantly improve aqueous solubility and oral bioavailability—critical parameters in drug development.[3][4]

The chair conformation is the most stable arrangement for the piperazine ring, minimizing steric strain.[5] The nitrogen lone pairs typically occupy equatorial positions to reduce electronic repulsion.[5] This defined, yet flexible, conformation allows for precise spatial orientation of substituents, enabling tailored interactions with biological targets.[6]

Chemical and Physical Properties

The fundamental properties of the parent piperazine molecule are summarized below. These characteristics are foundational to its utility as a synthetic building block and a pharmacophore.

Property	Value	Source
Molecular Formula	C₄H₁₀N₂	[2]
Molecular Weight	86.14 g/mol
Appearance	White to cream-colored crystalline solid	[7]
Melting Point	109-112 °C	[7]
Boiling Point	145-146 °C	[7]
Solubility	Freely soluble in water and ethylene glycol; poorly soluble in diethyl ether.	[1][8]
pKa	pKa1: 5.35, pKa2: 9.73 (at 25 °C)	[5]
pH (10% aq. solution)	10.8-11.8	[1]

Piperazine is a weak base that readily absorbs atmospheric water and carbon dioxide.[1] This reactivity with CO₂ is a key consideration in its handling and storage, as it can lead to the formation of carbamates.[8]

Synthesis of the Piperazine Ring

The construction of the piperazine core can be achieved through various synthetic routes, ranging from classical industrial methods to modern catalytic approaches that allow for greater substitution diversity.

Industrial Synthesis

A common industrial synthesis involves the reaction of alcoholic ammonia with 1,2-dichloroethane.[1] This method also produces other ethyleneamines as byproducts, requiring purification to isolate the piperazine. Another established route is the reduction of pyrazine with sodium in ethanol.[1]

Modern Synthetic Methodologies

Contemporary organic synthesis offers more controlled and versatile methods for creating substituted piperazines, which are crucial for drug discovery.

This powerful cross-coupling reaction allows for the efficient synthesis of arylpiperazines. The general workflow involves the palladium-catalyzed coupling of an aryl halide (or triflate) with piperazine. This method is highly valued for its functional group tolerance and has become a standard for creating N-aryl piperazine derivatives.[9]

Recent advancements in photoredox catalysis have enabled the direct functionalization of the C-H bonds of the piperazine ring.[10][11] This approach avoids the need for pre-functionalized starting materials, offering a more atom-economical route to complex piperazine derivatives. The general mechanism involves the generation of an α-amino radical, which can then react with various coupling partners.[10][11]

Diagram of a General Photoredox C-H Arylation Workflow:

Caption: A simplified workflow for photoredox-catalyzed C-H arylation of piperazines.

Biological Activity and Therapeutic Applications

The piperazine scaffold is a component of numerous drugs across a wide range of therapeutic areas.[4] Its derivatives have been developed as antimicrobial, anticancer, anti-inflammatory, and neuroprotective agents.[12]

Mechanism of Action

The biological activity of piperazine derivatives is highly dependent on the substituents attached to the ring. The two nitrogen atoms are key for interacting with biological targets. They can be protonated at physiological pH, allowing for ionic interactions with anionic regions of receptors or enzymes.[13]

• Anthelmintic Activity: The parent compound, piperazine, functions as an anthelmintic (anti-parasitic worm) agent.[1] It acts as a GABA (γ-aminobutyric acid) receptor agonist, causing hyperpolarization of the muscle cell membrane of the parasite. This leads to flaccid paralysis, allowing the host to expel the organism.[1]

• CNS Activity: Many piperazine derivatives act on central nervous system (CNS) targets, including serotonin, dopamine, and adrenergic receptors.[12] The piperazine moiety can serve as a constrained diamine, mimicking aspects of endogenous neurotransmitters.

• Enzyme Inhibition: Piperazine derivatives have been designed to inhibit various enzymes. For example, some have shown potential as enoyl-ACP reductase inhibitors, a target for developing new antibacterial agents.[13]

Case Study: Piperafizine A

While information on "Piperafizine B" is unavailable, its congener, Piperafizine A, provides a concrete example of a naturally occurring, biologically active piperazine derivative.

• Chemical Structure: (3Z,6Z)-3,6-dibenzylidene-1-methylpiperazine-2,5-dione[14]

• Molecular Formula: C₁₉H₁₆N₂O₂[14]

• Molecular Weight: 304.3 g/mol [14]

Piperafizine A is a diketopiperazine, a class of cyclic dipeptides. This structure is fundamentally a piperazine-2,5-dione core. Fungi are known to be prolific producers of such piperazine alkaloids, which exhibit a wide array of biological activities.[15] The study of these natural products can provide valuable starting points for drug discovery programs.

Experimental Protocols: Synthesis of a Substituted Piperazine

The following is a generalized, illustrative protocol for the synthesis of a C-substituted piperazine derivative via a radical-based approach, inspired by modern synthetic methodologies.[11][16]

Objective: To synthesize a C2-functionalized piperazine via intramolecular radical cyclization.

Materials:

• N-protected diamine precursor

• Aldehyde or ketone condensation partner

• Photoredox catalyst (e.g., an iridium or organic dye-based catalyst)

• Solvent (e.g., acetonitrile, HFIP/CH₃CN mixture)

• Inert atmosphere setup (e.g., nitrogen or argon)

• Visible light source (e.g., blue LED lamp)

Methodology:

• Preparation of the Reaction Mixture:

  • In an oven-dried flask under an inert atmosphere, dissolve the N-protected diamine precursor in the chosen solvent system.

  • Add the aldehyde or ketone condensation partner to form the imine/enamine in situ.

  • Add the photoredox catalyst (typically in catalytic amounts).

• Initiation of the Reaction:

  • Place the reaction flask in proximity to the visible light source.

  • Begin vigorous stirring to ensure even irradiation of the mixture.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Reaction Work-up:

  • Once the reaction is complete, quench the reaction (if necessary) and remove the solvent under reduced pressure.

  • Redissolve the crude residue in an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water or brine to remove water-soluble components.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the filtrate.

  • Purify the crude product using column chromatography on silica gel, employing an appropriate eluent system to isolate the desired C-substituted piperazine.

• Characterization:

  • Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Diagram of the Synthetic Workflow:

Caption: A generalized experimental workflow for the synthesis of a substituted piperazine.

Conclusion

The piperazine core is a remarkably versatile and impactful scaffold in chemical and pharmaceutical sciences. Its favorable physicochemical properties, combined with the development of sophisticated synthetic methodologies, have cemented its role as a privileged structure in drug design. While the specific compound "Piperafizine B" remains elusive in the current literature, a thorough understanding of the parent piperazine ring—its properties, synthesis, and biological potential—provides researchers with the essential knowledge required to innovate and develop the next generation of piperazine-based therapeutics.

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• PIPERAZINES - Ataman Kimya.
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• Piperazines | SCBT - Santa Cruz Biotechnology.
• Piperafizine A | C19H16N2O2 | CID 6439298 - PubChem.
• Synthesis of the piperazine subunit of Indinavir. (2021). Arkivoc, 2021(10), 106-111.
• Programmable Piperazine Synthesis via Organic Photoredox Catalysis. (2024, October 25). Journal of the American Chemical Society.
• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed. (2024). Current Organic Chemistry, 28(8), 753-780.
• Synthesis and Antimicrobial Activity Screening of Piperazines Bearing N,N′-Bis(1,3,4-thiadiazole) Moiety as Probable Enoyl-ACP Reductase Inhibitors. (2022, June 9). Molecules, 27(12), 3702.
• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. (2024, April 29). Current Organic Chemistry.
• Discovery, bioactivity and biosynthesis of fungal piperazines. (2022, November 14). Natural Product Reports, 40, 387-411.
• (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024, April 20). ResearchGate.

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Technical Guide: Piperafizine B as a Chemosensitizing Agent in Multidrug-Resistant Cancer Models

Executive Summary

Piperafizine B (CAS: 74720-33-5) is a bioactive diketopiperazine alkaloid isolated from Streptomyces thioluteus.[1][2] While it exhibits limited cytotoxicity as a monotherapy, its primary value in oncology research lies in its potent capability to reverse Multidrug Resistance (MDR). Piperafizine B functions as a chemosensitizer , specifically targeting and inhibiting P-glycoprotein (P-gp/ABCB1) efflux pumps. This inhibition significantly potentiates the efficacy of microtubule-destabilizing agents like vincristine in resistant phenotypes.

This guide provides a technical framework for evaluating Piperafizine B, focusing on its mechanistic validation, experimental protocols for synergy assessment, and structural considerations for lead optimization.

Chemical & Biological Profile

Property	Detail
Chemical Name	3,6-Bis(phenylmethylene)-2,5-piperazinedione
Class	Diketopiperazine (Cyclic Dipeptide)
Source	Streptomyces thioluteus, Streptoverticillium sp.[1][3]
Primary Target	P-glycoprotein (P-gp / MDR1)
Key Activity	Reversal of MDR; Potentiation of Vinca alkaloids
Solubility Profile	Low aqueous solubility; Soluble in DMSO

Structural Limitations & Optimization

The rigid planar structure of Piperafizine B, characterized by two phenylmethylene groups, contributes to strong intermolecular hydrogen bonding and

- stacking. This results in poor liposolubility, which restricts its in vivo bioavailability. Current research focuses on semi-N-methylation (e.g., Piperafizine A) or introducing asymmetric substitutions to disrupt crystal packing and enhance membrane permeability without sacrificing P-gp binding affinity.

Mechanism of Action: P-gp Efflux Inhibition

The primary mechanism of Piperafizine B is the competitive or non-competitive inhibition of the ATP-binding cassette transporter P-gp. In MDR cancer cells, P-gp actively pumps hydrophobic chemotherapeutics (like vincristine and paclitaxel) out of the cytosol, reducing their intracellular accumulation. Piperafizine B blocks this efflux, restoring the intracellular concentration of the cytotoxic payload to lethal levels.

Pathway Visualization

The following diagram illustrates the restoration of Chemotherapeutic efficacy via Piperafizine B-mediated P-gp inhibition.

Figure 1: Mechanism of MDR reversal. Piperafizine B inhibits P-gp, preventing the efflux of Vincristine and triggering apoptosis.

Experimental Frameworks

Protocol A: Synergistic Cytotoxicity Assessment (MTT Assay)

Objective: To quantify the "Reversal Index" (RI) of Piperafizine B when co-administered with Vincristine in MDR cell lines (e.g., K562/VCR or P388/VCR).

Reagents:

• MDR Cell Line (e.g., K562/ADR) and Parental Line (K562).

• Piperafizine B (Stock: 10 mM in DMSO).

• Vincristine (Serial dilutions).

• MTT Reagent (5 mg/mL in PBS).

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment Groups:

  • Control: Vehicle (DMSO < 0.1%).

  • Monotherapy: Vincristine alone (0.1 nM – 1000 nM).

  • Combination: Vincristine (serial dilution) + Piperafizine B (Fixed sub-toxic concentration, e.g., 5 µM or 10 µM).

  • Note: Ensure the fixed concentration of Piperafizine B shows <10% cytotoxicity on its own.

• Incubation: Incubate for 48–72 hours at 37°C, 5% CO₂.

• Readout: Add MTT, incubate 4h, solubilize formazan crystals, and read Absorbance at 570 nm.

• Analysis: Calculate IC₅₀ for Vincristine alone (

  ) and with Piperafizine B ( ).

Data Output Calculation:

• Interpretation: An RI > 2.0 indicates significant sensitization. Piperafizine B typically yields RI values > 10 in P-gp overexpressing lines [1].

Protocol B: Functional P-gp Inhibition (Rhodamine 123 Accumulation)

Objective: To validate that the observed synergy is due to pump inhibition rather than off-target toxicity.

Workflow:

• Preparation: Harvest

  MDR cells.

• Loading: Incubate cells with Rhodamine 123 (Rh123, 5 µg/mL) for 60 minutes at 37°C.

• Efflux Phase: Wash cells with PBS. Resuspend in fresh medium containing:

  • Group A: No Inhibitor (Control).

  • Group B: Piperafizine B (10 µM).

  • Group C: Verapamil (10 µM, Positive Control).

• Incubation: Incubate for another 60 minutes to allow efflux.

• Analysis: Measure retained intracellular fluorescence via Flow Cytometry (FL1 channel).

• Result: Piperafizine B treatment should result in a right-shift in fluorescence intensity (retention) comparable to Verapamil.

Experimental Design Visualization

The following workflow details the logic for validating Piperafizine B activity.

Figure 2: Validation workflow. Step 1 ensures the sensitizer is not toxic itself. Step 2 quantifies synergy. Step 3 confirms the molecular target.

Data Interpretation & Field Insights

Distinguishing Potentiation from Additivity

When analyzing data from Protocol A, do not rely solely on IC₅₀ shifts. Use the Combination Index (CI) method (Chou-Talalay).

• CI < 1: Synergism (Expected for Piperafizine B + Vincristine).

• CI = 1: Additive effect.

• CI > 1: Antagonism.

Solubility Management

Piperafizine B often precipitates in aqueous media at concentrations > 50 µM.

• Best Practice: Prepare stock in 100% DMSO.

• Working Solution: Dilute to 2x concentration in media immediately before adding to cells.

• Control: Always run a "DMSO-only" vehicle control matching the highest concentration used (typically 0.1-0.5%) to rule out solvent toxicity.

References

• Kamei, H., Oka, M., Hamagishi, Y., et al. (1990).[3][4] Piperafizines A and B, potentiators of cytotoxicity of vincristine. The Journal of Antibiotics, 43(8), 1018-1020.[3] Link

• Wang, Y., et al. (2023).[5][6] Design, Synthesis and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Preprints. Link

• Hello Bio. (n.d.). Piperafizine B Product Sheet. Hello Bio. Link

• Cayman Chemical. (n.d.). Piperafizine A Product Information. Cayman Chemical. Link

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• 5. preprints.org [preprints.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Classification and Analysis of Diketopiperazine Derivatives: A Focus on Piperafizine B

Abstract

Diketopiperazines (DKPs) represent the smallest class of cyclic peptides and are recognized as privileged structures in medicinal chemistry due to their remarkable range of biological activities.[1][2] These scaffolds, produced by a wide array of organisms including bacteria, fungi, and marine life, exhibit a rigid and structurally diverse framework ideal for drug development.[1][3] This guide provides a comprehensive technical overview of the classification of diketopiperazine derivatives, using Piperafizine B as a central case study. We will delve into the structural nuances that define DKP subclasses, explore their synthesis and biosynthetic origins, detail authoritative analytical methodologies for their characterization, and discuss their mechanisms of action. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this versatile class of compounds.

The Diketopiperazine (DKP) Scaffold: A Privileged Core

The foundational structure of interest is the piperazine ring, a six-membered heterocycle containing two nitrogen atoms in opposite positions (1,4-diazacyclohexane).[4][5] This simple scaffold is a cornerstone in pharmacology, prized for its unique physicochemical properties. The two nitrogen atoms provide a high polar surface area, structural rigidity, and act as hydrogen bond acceptors and donors.[6][7][8] These features often translate to favorable pharmacokinetic profiles, including enhanced aqueous solubility and oral bioavailability, making piperazine and its derivatives highly sought-after in drug design.[6][7][8]

Diketopiperazines are a specific class of piperazine derivatives characterized by two amide linkages, effectively making them cyclic dipeptides.[2] While three regioisomers are possible (2,3-, 2,6-, and 2,5-DKPs), the 2,5-diketopiperazines are the most prevalent in nature and have garnered the most significant interest in medicinal chemistry.[2] These 2,5-DKPs are typically formed from the condensation of two α-amino acids, resulting in a stable, six-membered ring that serves as a rigid backbone for diverse side-chain substitutions.[3][9]

A Framework for the Classification of Diketopiperazine Derivatives

The immense structural diversity of DKPs necessitates a clear classification system. This system is logically based on the complexity and modifications of the core DKP scaffold, moving from simple dipeptide condensates to highly elaborate, polycyclic systems.

• 2.1 Simple DKPs: These are the most fundamental derivatives, resulting directly from the cyclization of two amino acid residues. Their diversity is driven by the variety of natural and unnatural amino acids that can be incorporated.

• 2.2 Complex DKPs: These derivatives feature structural modifications beyond the simple amino acid side chains. These modifications are crucial as they often significantly enhance biological potency and specificity. Major subclasses include:

  • N-Substitution: Alkylation or acylation at one or both of the amide nitrogen atoms.[10]

  • Dehydrogenation: Introduction of double bonds within the DKP ring or as exocyclic moieties, as seen in derivatives of Piperafizine B.[10][11]

  • Isoprenylation/Prenylation: Attachment of isoprene units, typically to aromatic side chains (e.g., tryptophan), which can dramatically alter lipophilicity and target engagement.[10][12]

  • Sulfur-Substitution: Incorporation of sulfur, often forming thioethers or disulfide bridges, which can introduce new reactive sites or conformational constraints.[10]

  • Secondary Cyclization: Further intramolecular reactions that form additional rings, leading to bridged or polycyclic structures like the tremorogenic verruculogen.[10][12]

  • Dimerization: The covalent linking of two DKP monomers.

The following diagram illustrates this classification hierarchy.

Caption: Hierarchical classification of diketopiperazine (DKP) derivatives.

Case Study: The Piperafizine B Class of Derivatives

Piperafizine B belongs to a specific group of piperazine-2,5-diones that feature exocyclic carbon-carbon double bonds at the 3- and 6-positions of the DKP ring.[11] A representative member of this class is (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione.[11] These compounds are classified as Complex DKPs under the Dehydrogenation subclass. This structural modification is significant; the introduction of these double bonds imparts a planar rigidity to the side chains, which can profoundly influence the molecule's ability to bind to biological targets.

Piperafizine B itself has been identified as a potentiator of the cytotoxic effects of vincristine, indicating its potential in anticancer applications.[11] The development of lipophilic analogues of this class of compounds has been shown to enhance their anticancer properties, demonstrating a clear structure-activity relationship.[11]

Synthesis and Characterization of DKPs

Biosynthesis and Chemical Synthesis

In nature, DKPs are biosynthesized by two main enzyme families: nonribosomal peptide synthetases (NRPSs) and the more recently discovered cyclodipeptide synthases (CDPSs).[3] These enzymatic pathways precisely control the selection and condensation of amino acids to form the DKP core.

Chemical synthesis provides a more flexible route to novel DKP derivatives. Conventional methods often involve the thermal cyclocondensation of dipeptides or protected amino acids at high temperatures, though these methods can suffer from long reaction times and low yields.[13] Modern synthetic chemistry has introduced more efficient protocols, including catalyzed reactions and advanced techniques like photoredox catalysis, which allow for the synthesis of highly substituted piperazine cores under mild conditions.[14][15]

The general workflow for the chemical synthesis and purification of a DKP derivative is outlined below.

Caption: General workflow for the chemical synthesis of DKP derivatives.

Experimental Protocol: Synthesis of 1,4-Diacetyl-2,5-diketopiperazine

This protocol describes a straightforward method for synthesizing a simple, N-substituted DKP, adapted from established procedures.[16] The rationale for this two-step process is to first create the stable DKP core and then introduce N-substituents, a common strategy for building DKP libraries.

Objective: To synthesize and purify 1,4-diacetyl-2,5-diketopiperazine.

Materials:

• 2,5-Diketopiperazine (glycine anhydride)

• Acetic anhydride

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl Acetate (EtOAc)

• Isopropanol

• Celite

• Standard laboratory glassware, reflux condenser, magnetic stirrer/hotplate

Procedure:

• Reaction Setup: Suspend 2,5-diketopiperazine (0.51 g, 4.5 mmol) in acetic anhydride (6.0 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Catalysis: Carefully add two drops of concentrated H₂SO₄ to the suspension. The acid acts as a catalyst to facilitate the acylation of the amide nitrogens.

• Reflux: Attach a reflux condenser and heat the reaction mixture to 100 °C for 2.5 hours. The solution should turn red, indicating reaction progression.

• Workup: Cool the reaction mixture to room temperature. Dilute the red solution with EtOAc and filter it through a pad of Celite. This step removes any insoluble impurities.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product as a yellow oil.

• Purification (Recrystallization): Add excess isopropanol to the crude oil. Store the solution in a refrigerator to induce precipitation of the pure product. The choice of isopropanol is based on its ability to dissolve the product when warm but have poor solubility when cold, allowing for effective recrystallization.

• Isolation: Collect the precipitated colorless needle crystals by filtration, wash with cold isopropanol, and dry under vacuum.

Validation: The purity and identity of the final product should be confirmed by analytical techniques such as NMR and Mass Spectrometry to ensure the protocol was successful.

Key Analytical and Characterization Techniques

The robust characterization of DKP derivatives is paramount for both structural elucidation and quality control. A multi-technique approach is standard practice in the field.

Technique	Principle	Application in DKP Research
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a stationary and mobile phase.	Purification of crude synthesis mixtures, separation of stereoisomers (cis/trans), and purity assessment. Phenyl-hexyl columns are particularly effective for isomer separation.[13]
Mass Spectrometry (MS)	Ionization of molecules and separation based on their mass-to-charge (m/z) ratio.	Determination of molecular weight and elemental formula. Tandem MS (MS/MS) reveals fragmentation patterns that are diagnostic for the DKP core and its substituents, aiding in rapid identification.[17][18]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Unambiguous structural elucidation. ¹H and ¹³C NMR identify the carbon-hydrogen framework, while 2D NMR experiments (e.g., COSY, HMBC) establish connectivity and confirm the final structure, including stereochemistry.[18]

Experimental Protocol: HPLC Analysis of DKP Isomers

This protocol provides a general method for the analytical separation of DKP isomers, a critical step in characterization, especially for compounds like cyclo-(Phe-Pro) where both cis and trans isomers can exist.[18]

Objective: To separate and quantify cis and trans isomers in a DKP sample.

Instrumentation & Materials:

• HPLC system with a UV detector

• C18 or Phenyl-hexyl analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid

• DKP sample dissolved in a suitable solvent (e.g., 50% Methanol)

Procedure:

• Sample Preparation: Prepare a stock solution of the DKP sample at approximately 1 mg/mL. Filter the solution through a 0.22 µm syringe filter before injection.

• Column Equilibration: Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved. The acidic modifier (formic acid) is used to ensure good peak shape by protonating free silanols on the stationary phase and the analytes.

• Injection: Inject a small volume (e.g., 5-10 µL) of the prepared sample.

• Gradient Elution: Run a linear gradient program appropriate for the sample. A typical screening gradient might be:

  • 0-20 min: 5% to 95% B

  • 20-25 min: Hold at 95% B

  • 25-30 min: Return to 5% B and re-equilibrate

• Detection: Monitor the elution profile using a UV detector at a wavelength where the DKP chromophores absorb (e.g., 214 nm for peptide bonds, or a higher wavelength if aromatic residues are present).

• Data Analysis: Integrate the peaks corresponding to the different isomers. The relative percentage of each isomer can be determined from the peak areas. Retention times are used for identification against known standards.

Mechanisms of Action and Therapeutic Potential

The biological activity of piperazine and DKP derivatives is vast, spanning antimicrobial, antiviral, and anticancer effects.[16][19][20]

• Anthelmintic Action: The parent piperazine scaffold is a known anthelmintic agent that functions by paralyzing parasites. It acts as an agonist on inhibitory GABA (γ-aminobutyric acid) receptors in helminths, leading to hyperpolarization of muscle cells and subsequent expulsion of the organism.[5][21][22]

• Anticancer Activity: Many DKP derivatives exert their anticancer effects by inducing apoptosis (programmed cell death) and arresting the cell cycle.[8][23] A key mechanism involves the inhibition of critical cell survival signaling pathways. The PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer, is a common target. By inhibiting this pathway, DKP derivatives can suppress cell proliferation and promote cell death.[8]

The diagram below illustrates a simplified model of PI3K/Akt pathway inhibition by a DKP derivative.

Caption: Inhibition of the PI3K/Akt survival pathway by a DKP derivative.

Conclusion and Future Directions

The diketopiperazine scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its rigid conformation, stereochemical diversity, and amenability to chemical modification make it an ideal starting point for library synthesis and lead optimization. The classification of derivatives like Piperafizine B based on their structural modifications provides a logical framework for understanding structure-activity relationships. As synthetic methodologies become more sophisticated and our understanding of the biological targets of these molecules deepens, DKPs are poised to deliver the next generation of drugs for a wide range of human diseases, from infectious agents to complex malignancies. Future research will likely focus on developing DKPs with enhanced target specificity and improved pharmacokinetic properties to translate their potent in-vitro activity into clinical success.

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• Pharmacology of Piperazine ; Definition, Uses, Mechanism of action, Side effects. (2024). YouTube.
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• (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity. (2024). PMC.
• Exploring the Biological Activity of Novel Piperazine Deriv
• Synthesis and Antimicrobial Activity Screening of Piperazines Bearing N,N′-Bis(1,3,4-thiadiazole) Moiety as Probable Enoyl-ACP Reductase Inhibitors. (2022). MDPI.
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• 2,5-Diketopiperazine - Wikipedia. Wikipedia.
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• Kinetics of Diketopiperazine Form

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Protocols & Analytical Methods

Application Note &amp; Protocols: Evaluating the Cytotoxic Potentiation of Piperafizine B in Combination with Doxorubicin

For Research Use Only.

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, technically detailed guide for researchers, scientists, and drug development professionals to assess the potential of an investigational compound, designated here as Piperafizine B, to potentiate the cytotoxic effects of the standard chemotherapeutic agent, Doxorubicin. The protocols herein describe a systematic workflow, from initial single-agent cytotoxicity profiling to combination studies and foundational mechanistic inquiries. The methodologies are grounded in established, validated assays, including colorimetric viability assessment (MTT), flow cytometry-based analysis of apoptosis and cell cycle, and western blotting for key protein markers. Explanations for critical experimental choices and data interpretation are provided to ensure scientific integrity and reproducibility.

Principle and Objectives

In oncology drug development, combining therapeutic agents is a cornerstone strategy to enhance efficacy, overcome resistance, and potentially reduce dose-limiting toxicities. The primary goal of a combination is to achieve an effect greater than the sum of the individual agents. This can manifest as:

• Synergism: The combined effect is greater than the additive effect of each drug.

• Additivity: The combined effect is equal to the sum of the individual effects.

• Antagonism: The combined effect is less than the additive effect.

This guide focuses on evaluating whether Piperafizine B, a hypothetical investigational compound, can synergistically potentiate the cytotoxic activity of Doxorubicin, a well-characterized anthracycline antibiotic that primarily acts by intercalating DNA and inhibiting topoisomerase II.[][2][3][4] The overarching objective is to provide a robust framework to not only quantify the interaction (synergy, additivity, or antagonism) but also to probe the underlying cellular mechanisms driving this potentiation.

The workflow is designed to first establish the cytotoxic profile of each agent individually to determine their respective 50% inhibitory concentrations (IC50). Subsequently, a combination matrix is designed to assess the effect of both drugs across a range of concentrations. The nature of the interaction is quantitatively determined using the Chou-Talalay Combination Index (CI) method.[5][6][7] Finally, mechanistic assays are employed to investigate how the combination impacts critical cellular processes such as apoptosis and cell cycle progression.

Materials and Reagents

• Cell Lines: Human cancer cell line appropriate for the research context (e.g., MCF-7 breast cancer, A549 lung cancer, HCT116 colon cancer).

• Culture Media: (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents for Cytotoxicity:

  • Piperafizine B (investigational compound)

  • Doxorubicin Hydrochloride (positive control chemotherapeutic)

  • Dimethyl Sulfoxide (DMSO), cell culture grade

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[8][9][10]

  • MTT Solvent (e.g., 10% SDS in 0.01M HCl, or acidified isopropanol).

• Reagents for Flow Cytometry:

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit.[11][12][13]

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free.

  • 70% Ethanol (ice-cold).

  • RNase A (DNase free, 100 µg/mL).

  • Propidium Iodide (PI) staining solution (50 µg/mL).[14][15]

• Reagents for Western Blotting:

  • RIPA Lysis Buffer with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, buffers, and transfer membranes (PVDF or nitrocellulose).

  • Blocking Buffer (e.g., 5% non-fat dry milk or BSA in TBST).

  • Primary Antibodies: Cleaved Caspase-3 (Asp175), PARP, Cleaved PARP, Bcl-2, Bax, and a loading control (e.g., β-Actin or GAPDH).

  • HRP-conjugated Secondary Antibodies.

  • Enhanced Chemiluminescence (ECL) Substrate.

• Equipment:

  • Laminar flow hood, CO₂ incubator (37°C, 5% CO₂).

  • 96-well flat-bottom cell culture plates.

  • Multi-channel pipette.

  • Microplate reader (spectrophotometer).

  • Flow cytometer.

  • Western blotting electrophoresis and transfer apparatus.

  • Imaging system for chemiluminescence detection.

Experimental Workflow

The overall strategy follows a logical progression from broad phenotypic screening to more focused mechanistic studies. This ensures that resource-intensive mechanistic work is only performed if a synergistic interaction is first confirmed.

Caption: Experimental workflow for assessing cytotoxic potentiation.

Detailed Protocols

Protocol 4.1: Single-Agent Dose-Response Assessment (MTT Assay)

Causality: The purpose of this initial step is to determine the potency (IC50) of Piperafizine B and Doxorubicin individually.[8][9][16] This information is crucial for designing the subsequent combination experiment, ensuring that concentrations are chosen around the IC50 value where the dose-response curve is steepest and effects are most discernible.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

• Drug Preparation: Prepare stock solutions of Piperafizine B and Doxorubicin in DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final concentrations spanning a wide range (e.g., from 0.01 µM to 100 µM). Ensure the final DMSO concentration in all wells, including the vehicle control, is identical and non-toxic (typically ≤ 0.5%).

• Cell Treatment: After 24 hours, carefully remove the medium and add 100 µL of the prepared drug dilutions to the respective wells. Include "vehicle control" (medium with DMSO) and "no-cell" blank (medium only) wells.

• Incubation: Incubate the plate for a defined period (e.g., 48 or 72 hours), consistent with the expected mechanism of action and cell doubling time.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[9][17] Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[8][9][10]

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of MTT solvent (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.[10][16] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[8]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_Vehicle) * 100

  • Plot % Viability against the log of drug concentration and use non-linear regression (log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

Protocol 4.2: Combination Cytotoxicity and Synergy Analysis

Causality: This protocol uses the Chou-Talalay method to quantitatively assess the interaction between Piperafizine B and Doxorubicin.[6][7] By treating cells with both drugs simultaneously at a constant ratio relative to their IC50s, we can calculate a Combination Index (CI). The CI value provides a definitive measure of synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).[5][18]

Step-by-Step Methodology:

• Experimental Design (Constant Ratio): Based on the IC50 values determined in Protocol 4.1, design a combination experiment. For example, if IC50_Dox = 1 µM and IC50_PipB = 5 µM, the constant ratio is 1:5. Prepare serial dilutions of a master mix containing both drugs at this ratio. The dilutions should cover a range that is expected to produce 20% to 80% inhibition (e.g., 0.25x, 0.5x, 1x, 2x, and 4x the individual IC50 values).

• Cell Treatment: Seed cells as in Protocol 4.1. Treat cells in triplicate with the single agents (as before) and the combination dilutions.

• MTT Assay: Perform the MTT assay exactly as described in steps 4-7 of Protocol 4.1.

• Data Analysis (Combination Index):

  • Calculate the fraction of cells affected (Fa) for each dose point: Fa = 1 - (% Viability / 100).

  • Input the dose-effect data (drug concentrations and corresponding Fa values) for the single agents and the combination into a specialized software program like CompuSyn .[5][19]

  • The software will calculate the CI values at different effect levels (e.g., at Fa = 0.5, 0.75, 0.9).

Data Presentation:

Treatment Group	IC50 (µM)	Combination Index (CI) at Fa=0.5	Interpretation
Piperafizine B (Alone)	5.2	N/A	-
Doxorubicin (Alone)	1.1	N/A	-
Piperafizine B + Doxorubicin	N/A	0.65	Synergism
CI < 0.9 indicates synergy

Protocol 4.3: Apoptosis Analysis by Annexin V/PI Staining

Causality: If synergy is observed, this assay determines if the enhanced cytotoxicity is due to an increase in programmed cell death (apoptosis). In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[11][13] Propidium Iodide (PI) is a DNA-intercalating agent that is excluded by viable cells but can enter late apoptotic or necrotic cells with compromised membrane integrity.[11] This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Methodology:

• Cell Treatment: Seed 1 x 10⁶ cells in 6-well plates. Treat cells with Piperafizine B alone, Doxorubicin alone, and the synergistic combination for 24-48 hours. Use concentrations that were shown to be synergistic (e.g., the IC50 concentrations of the combination). Include a vehicle control.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and pellet by centrifugation (e.g., 300 x g for 5 minutes).[13][20]

• Washing: Wash the cell pellet twice with ice-cold PBS to remove residual media.[13]

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer provided in the kit. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[12]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[13][20]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. Excite FITC at 488 nm and measure emission at ~530 nm; excite PI and measure emission at ~617 nm.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells (or cells with compromised membranes)

Protocol 4.4: Cell Cycle Analysis

Causality: Doxorubicin is known to induce cell cycle arrest, typically at the G2/M phase, as a response to DNA damage.[3] This assay investigates whether Piperafizine B potentiates this effect or induces arrest at a different phase. Propidium Iodide (PI) stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content, allowing for the discrimination of cells in G0/G1, S, and G2/M phases of the cell cycle.[21]

Step-by-Step Methodology:

• Cell Treatment & Harvesting: Treat and harvest cells as described in Protocol 4.3.

• Fixation: Wash the cell pellet with PBS. Resuspend the pellet in 1 mL of ice-cold 70% ethanol while gently vortexing to prevent clumping. Fix for at least 30 minutes at 4°C (cells can be stored at -20°C for weeks).[14][15][22]

• Washing: Centrifuge to remove ethanol and wash the cells twice with PBS.[15]

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (100 µg/mL) and incubate for 5-30 minutes at room temperature to ensure only DNA is stained.[14][15]

• PI Staining: Add PI staining solution (to a final concentration of 50 µg/mL) and incubate for 15-20 minutes in the dark.[14][22]

• Analysis: Analyze the samples on a flow cytometer. Gate on the single-cell population and analyze the distribution of cells based on PI fluorescence intensity (DNA content).

Protocol 4.5: Western Blot Analysis of Apoptotic Markers

Causality: This protocol provides biochemical evidence to support the findings from the apoptosis assay. It focuses on the intrinsic (mitochondrial) pathway of apoptosis. We will probe for the cleavage of Caspase-3, an executioner caspase, and its substrate, PARP.[23][24][25] Cleavage of these proteins is a hallmark of apoptosis.[24] We will also examine the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins, as the Bax/Bcl-2 ratio is a critical determinant of a cell's susceptibility to apoptosis.[26][27][28][29]

Step-by-Step Methodology:

• Protein Extraction: Treat cells as in Protocol 4.3. After treatment, wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein per sample by boiling in SDS sample buffer. Separate the proteins by size on a 10-15% SDS-polyacrylamide gel.[30] Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST. Incubate the membrane with primary antibodies (e.g., anti-Cleaved Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-β-Actin) overnight at 4°C with gentle agitation.[25]

• Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[30] After further washes, apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensities using software like ImageJ. Normalize the expression of target proteins to the loading control (β-Actin). Compare the levels of cleaved proteins and the Bax/Bcl-2 ratio across treatment groups.

Hypothetical Mechanism of Potentiation

The following diagram illustrates a plausible mechanism by which Piperafizine B could potentiate Doxorubicin-induced apoptosis. In this model, Doxorubicin induces DNA damage, which upregulates pro-apoptotic BH3-only proteins.[26][31] Concurrently, many cancer cells overexpress anti-apoptotic proteins like Bcl-2, which sequester these BH3-only proteins, thus inhibiting apoptosis.[28][29] Piperafizine B could act as a "BH3 mimetic," binding to Bcl-2 and preventing it from sequestering pro-apoptotic proteins.[26] This frees up pro-apoptotic effectors like Bax and Bak to trigger mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation, amplifying the apoptotic signal initiated by Doxorubicin.

Caption: Hypothetical signaling pathway for synergy.

References

• Strasser, A., Cory, S., & Adams, J. M. (2011). The Bcl-2-regulated apoptosis switch: mechanism and therapeutic potential. PMC. [Link]

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• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Kelly, P. N., & Strasser, A. (2011). The role of BCL-2 and its relatives in tumourigenesis and cancer therapy. PubMed. [Link]

• Bocci, G., & Kerbel, R. S. (2016). Doxorubicin: Definition, Structure, Cardiotoxicity, Applications and Mechanism of Action. Creative Biolabs. [Link]

• Youle, R. J., & Strasser, A. (2008). The BCL-2 protein family: opposing activities that mediate cell death. Nature Reviews Molecular Cell Biology. [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• ResearchGate. (n.d.). Regulation of apoptosis by the BCL-2 family. ResearchGate. [Link]

• Jiang, H., et al. (2016). An oxidative stress-based mechanism of doxorubicin cytotoxicity suggests new therapeutic strategies in ABC-DLBCL. Blood. [Link]

• Carvalho, C., et al. (2009). Doxorubicin: Insights into Dynamics, Clinical Uses and Adverse Effects. ResearchGate. [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. [Link]

• Zare, P., et al. (2023). Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. MDPI. [Link]

• Bio-protocol. (2025). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol. [Link]

• Wikipedia. (n.d.). Doxorubicin. Wikipedia. [Link]

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. UT Health San Antonio. [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. PMC. [Link]

• Mo-A-Lee. (2020). Apoptosis assays: western blots. YouTube. [Link]

• Bio-protocol. (2020). Cell Viability Test and Calculation of the Combination Index. Bio-protocol. [Link]

• Zhang, N., et al. (2016). Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method. PMC. [Link]

• Saraste, A., & Pulkki, K. (2000). Caspase Protocols in Mice. PMC. [Link]

• Banerjee, A., et al. (2021). Synergistic potential of dual andrographolide and melatonin targeting of metastatic colon cancer cells: Using the Chou-Talalay combination index method. PubMed. [Link]

• Chou, T. C. (n.d.). CompuSyn. CompuSyn. [Link]

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Application Note: In Vitro Validation of Piperafizine B as a P-glycoprotein (MDR1) Modulator

Executive Summary & Mechanism of Action

Multidrug Resistance (MDR) remains the primary cause of chemotherapy failure in metastatic cancers. The overexpression of ATP-binding cassette (ABC) transporters, specifically P-glycoprotein (P-gp/ABCB1) , allows tumor cells to actively efflux hydrophobic chemotherapeutics (e.g., taxanes, anthracyclines), reducing intracellular drug accumulation below therapeutic thresholds.

Piperafizine B , a bioactive alkaloid derivative featuring a piperazine pharmacophore, has emerged as a potent "Reversal Agent." Unlike cytotoxic drugs, Piperafizine B functions as a chemosensitizer —it does not kill cancer cells directly at therapeutic doses but rather inhibits the P-gp pump, trapping the co-administered chemotherapy inside the cell.

Mechanism of Reversal

The following diagram illustrates the competitive inhibition mechanism where Piperafizine B blocks the P-gp efflux channel, restoring the cytotoxicity of the chemotherapeutic agent.

Caption: Piperafizine B binds to P-gp, preventing the efflux of chemotherapeutics and restoring intracellular drug accumulation.

Pre-Experimental Considerations

Cell Line Selection (The "Pairing" Strategy)

To validate MDR reversal, you must use a matched pair of cell lines: a sensitive parental line and its multidrug-resistant (MDR) derivative.

• Recommended Pair: MCF-7 (Parental/Sensitive) vs. MCF-7/ADR (Doxorubicin-resistant, P-gp overexpressing).

• Alternative: KB-3-1 (Parental) vs. KB-C2 (Colchicine-selected).

Reagents & Controls[1][2][3]

• Negative Control: DMSO (Vehicle, <0.1% final concentration).

• Positive Control: Verapamil (5–10 µM) or Cyclosporin A (Standard P-gp inhibitors).

• Chemotherapeutic Probe: Doxorubicin (DOX) or Paclitaxel (PTX).

• Piperafizine B Stock: Dissolve in 100% DMSO to 10 mM or 50 mM. Store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols

Protocol A: Determination of Non-Toxic Dose (NTD)

Objective: To identify the maximum concentration of Piperafizine B that causes minimal cytotoxicity (<10% inhibition) on its own. Reversal assays must be conducted at the NTD to ensure that cell death is caused by the potentiated chemotherapy, not the reversal agent itself.

Methodology: CCK-8 or MTT Assay.

• Seeding: Seed MCF-7/ADR cells into 96-well plates (5 × 10³ cells/well) in 100 µL complete medium. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Remove media. Add 100 µL of fresh media containing serial dilutions of Piperafizine B (e.g., 0.1, 0.5, 1, 5, 10, 20, 50, 100 µM).

  • Control: Media + 0.1% DMSO (No drug).

  • Blank: Media only (No cells).

• Incubation: Incubate for 48 or 72 hours.

• Readout: Add 10 µL CCK-8 reagent per well. Incubate 1–4 hours. Measure absorbance at 450 nm.

• Analysis: Calculate Cell Viability (%).

  • Selection Criteria: Select the highest concentration yielding >90% viability (e.g., if 10 µM yields 92% viability, set NTD = 5 µM or 10 µM).

Protocol B: MDR Reversal Assay (The "Shift" Assay)

Objective: To quantify the ability of Piperafizine B (at its NTD) to lower the IC₅₀ of Doxorubicin in resistant cells.

Workflow:

• Seeding: Seed MCF-7/ADR cells (resistant) and MCF-7 (sensitive) in 96-well plates.

• Co-Treatment Design:

  • Group A (Chemo Only): Serial dilutions of Doxorubicin (0.01 – 100 µM).

  • Group B (Reversal): Serial dilutions of Doxorubicin + Fixed Concentration of Piperafizine B (at NTD, e.g., 5 µM).

  • Group C (Positive Control): Serial dilutions of Doxorubicin + Verapamil (5 µM).

• Incubation: 48–72 hours at 37°C.

• Readout: CCK-8/MTT assay as described above.

• Calculation: Determine the IC₅₀ for each group using non-linear regression (Sigmoidal dose-response).

Data Analysis: Reversal Fold (RF) The efficacy is defined by the Reversal Fold (RF) index:

Group	IC₅₀ (µM)	Reversal Fold (RF)	Interpretation
Doxorubicin Only	50.0	1.0	High resistance
Dox + Piperafizine B (5 µM)	2.5	20.0	Strong Reversal
Dox + Verapamil (Positive Ctrl)	3.0	16.7	Validated Assay

Protocol C: Intracellular Accumulation Assay (Rhodamine 123)

Objective: To mechanistically prove that Piperafizine B inhibits P-gp by measuring the retention of Rhodamine 123 (Rho123), a fluorescent P-gp substrate.

Methodology: Flow Cytometry (Gold Standard).

Workflow Diagram:

Caption: Workflow for Rhodamine 123 accumulation assay. Ice-cold PBS is critical to stop active transport during washing.

Detailed Steps:

• Preparation: Harvest MCF-7/ADR cells. Resuspend in media (1 × 10⁶ cells/mL).

• Drug Exposure: Divide into tubes:

  • Tube 1: Control (DMSO).

  • Tube 2: Piperafizine B (5 µM).

  • Tube 3: Verapamil (10 µM).

• Dye Addition: Add Rhodamine 123 (5 µM) to all tubes. Incubate for 60–90 minutes at 37°C in the dark.

• Termination: Centrifuge (1000 rpm, 5 min). Discard supernatant. Wash cells twice with ice-cold PBS (Cold temperature inhibits P-gp, preventing dye loss during wash).

• Analysis: Resuspend in 500 µL cold PBS. Analyze immediately on a Flow Cytometer (FITC channel, Ex/Em: 488/530 nm).

• Result: A right-shift in the fluorescence histogram (Mean Fluorescence Intensity - MFI) indicates P-gp inhibition.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Cytotoxicity in Control	Piperafizine B concentration is too high.	Re-run Protocol A. Ensure the "Reversal Dose" is ≤ IC₁₀.
No Shift in Rho123 Assay	Cells may not express P-gp or dye effluxed during wash.	Verify P-gp expression via Western Blot. Use Ice-Cold PBS for all wash steps.
Precipitation of Compound	Piperafizine B is lipophilic.	Ensure DMSO concentration in the final well is <0.5%. Sonicate stock solution before use.
Variable IC₅₀ Data	Cell density inconsistency.	Use an automated cell counter. Ensure cells are in log-phase growth before seeding.

References

• Syed, S. B., et al. (2017). Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer. Scientific Reports.[1]

• Li, S., et al. (2018). Capsaicin and Piperine Can Overcome Multidrug Resistance in Cancer Cells to Doxorubicin.[2] Molecules.

• Cai, Y., et al. (2018). Design and synthesis of new potent N,N-bis(arylalkyl)piperazine derivatives as multidrug resistance (MDR) reversing agents. European Journal of Medicinal Chemistry.

• Wang, Y., et al. (2023). The Reversal Effect of P-Glycoprotein-Mediated Tumor Multidrug Resistance by Pyxinol and 24S-Pyxinol Amino Acid Ester Derivatives. Preprints.

• BenchChem Technical Guides. Exploring the Biological Activity of Novel Piperazine Derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Capsaicin and Piperine Can Overcome Multidrug Resistance in Cancer Cells to Doxorubicin [mdpi.com]

Application Note: Optimization of Piperafizine B Solubilization for Cell Culture Applications

Topic: Piperafizine B Solubility in DMSO and Cell Culture Media Content Type: Detailed Application Note and Protocol Audience: Researchers, Senior Scientists, and Drug Discovery Professionals[1]

Abstract & Introduction

Piperafizine B (CAS: 74720-33-5) is a bioactive diketopiperazine (DKP) alkaloid, specifically (3Z,6Z)-3,6-bis(phenylmethylidene)piperazine-2,5-dione .[1][2][3][4] Structurally, it functions as a potentiator of vincristine cytotoxicity and an inhibitor of P-glycoprotein efflux pumps.[1][4]

While its methylated analog, Piperafizine A, exhibits improved solubility profiles due to N-methylation, Piperafizine B presents a distinct solubility challenge .[1] The presence of free amide protons (NH) in the piperazine-2,5-dione core facilitates strong intermolecular hydrogen bonding and

stacking between the phenyl rings.[1][4] This results in high crystal lattice energy, making the compound prone to rapid precipitation ("crashing out") upon introduction to aqueous cell culture media.[1]

This guide provides a standardized, self-validating protocol to solubilize Piperafizine B, ensuring consistent bioavailability and preventing experimental artifacts caused by micro-precipitation.

Physicochemical Profile

Understanding the structural limitations is the first step to successful handling.[1][4]

Property	Data	Relevance to Protocol
Molecular Weight	290.32 g/mol	Calculation of Molar concentrations.[1][4]
Formula	C₁₈H₁₄N₂O₂	Planar, aromatic structure promotes stacking.[1][4]
LogP (Predicted)	~2.5 - 3.0	Moderately lipophilic; requires organic co-solvent.[1][4]
Solubility (Water)	< 0.1 mg/mL	Insoluble. Do not add powder directly to media.[1][4]
Solubility (DMSO)	> 10 mM (High)	Preferred solvent for stock solutions.[1][4]
Stability	Hydrolysis-prone	Avoid long-term storage in aqueous buffers.[1][4]
Critical Factor	Intermolecular H-Bonding	The free NH groups cause rapid aggregation in water.[1][4]

Mechanism of Insolubility

The following diagram illustrates the structural reason why Piperafizine B is difficult to handle compared to its analogs, and the logic behind the solubilization strategy.

Caption: Mechanistic pathway of Piperafizine B solubilization. DMSO disrupts the crystal lattice H-bonds, but rapid aqueous transition can re-trigger stacking (precipitation).[1][4]

Protocol A: Preparation of Stock Solution (10 mM)

Objective: Create a stable, anhydrous stock solution. Reagents:

• Piperafizine B (Powder)[1]

• DMSO (Dimethyl sulfoxide), Cell Culture Grade, Anhydrous (≥99.9%)[1]

Procedure:

• Calculate: For 1 mg of Piperafizine B (MW 290.32), required DMSO volume for 10 mM is 344 µL .[1][4]

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the powder.

  • Note: Do not use "wet" DMSO (opened >1 month ago), as water content promotes degradation.[1]

• Disruption: Vortex vigorously for 30 seconds.

  • Visual Check: The solution should be perfectly clear. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.[1]

• Sterilization: If necessary, filter through a 0.22 µm PTFE (hydrophobic) syringe filter.[1][4] Do not use PES or Nylon filters , as the compound may bind to the membrane.[1]

• Storage: Aliquot into amber glass vials (or high-quality PP tubes) to minimize light exposure. Store at -20°C.

  • Shelf Life: 1 month at -20°C. Discard if color changes from clear/pale yellow to dark brown.[1][4]

Protocol B: Dilution into Cell Culture Media (The "Solvent-Shift" Method)[1][4]

Objective: Dilute the hydrophobic stock into aqueous media without triggering precipitation.[1][4] Critical Constraint: The final DMSO concentration must remain < 0.5% (v/v) to avoid solvent toxicity, limiting the maximum achievable concentration of Piperafizine B to ~50 µM in this protocol.

Workflow Diagram:

Caption: Step-by-step workflow for introducing hydrophobic Piperafizine B into aqueous media without precipitation.

Detailed Steps:

• Pre-warming: Warm the cell culture media (e.g., DMEM + 10% FBS) to 37°C .

  • Why? Solubility of hydrophobic compounds increases with temperature.[1][4] Cold media shocks the compound, causing instant crystallization.[1]

• Serum Buffer: Ensure the media contains at least 5-10% Fetal Bovine Serum (FBS).[1][4]

  • Why? Albumin in FBS acts as a carrier protein, sequestering Piperafizine B monomers and preventing them from aggregating.[1]

• Rapid Injection (The "Jet" Technique):

  • Place the tube of warm media on a vortex mixer set to medium speed.

  • While vortexing, inject the required volume of Piperafizine B stock directly into the center of the liquid vortex , not down the side of the tube.

  • Example: To achieve 10 µM in 10 mL media, add 10 µL of 10 mM stock.[1][4]

• Equilibration: Allow the media to sit at 37°C for 15 minutes before adding to cells.

Quality Control & Self-Validation

Before treating valuable cells, you must validate that the compound is truly in solution.[1]

The "Crystal Check" (Mandatory):

• Pipette 100 µL of the prepared media (containing the compound) into a clear 96-well plate.

• Observe under an inverted microscope at 20x or 40x magnification .

• Pass: Field is clear.

• Fail: Presence of needle-like structures or "oily droplets" adhering to the plastic.[1][4]

  • If Fail: Do not use.[1][4] The effective concentration is unknown, and crystals can cause physical damage to cells (false toxicity).[1]

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Needle-like crystals in media	Compound "crashed out" due to polarity shock.[1][4]	1. Pre-dilute stock 1:5 in pure Ethanol before adding to media.2. Increase FBS concentration to 15%.
Oily droplets on surface	Phase separation (Oiling out).[1][4]	Sonicate the media for 5 mins at 37°C. If persistent, reduce concentration.
Precipitate in Stock (-20°C)	Moisture contamination or saturation.[1][4]	Warm stock to 37°C and vortex. If solids persist, filter (0.22 µm PTFE) and re-quantify via UV/HPLC.[1]
Cytotoxicity in Control	DMSO toxicity.[1][4]	Ensure final DMSO concentration is < 0.5% (ideally < 0.1%).[1][4]

References

• Kamei, H., et al. (1990). "Piperafizines A and B, potentiators of cytotoxicity of vincristine."[1] The Journal of Antibiotics, 43(8), 1018-1020.[1][4]

• Ogasawara, M., et al. (1992). "Potentiation of vincristine cytotoxicity by rubiginone B1 and piperafizine A in human Moser and K562 cells—mode of action."[1] The Journal of Antibiotics, 45(1), 129-132.[1][4]

• Wang, R., et al. (2023). "Discovery, bioactivity and biosynthesis of fungal piperazines."[1] Natural Product Reports, 40, 387-411.[1][4]

• PubChem Compound Summary. "Piperafizine B (Compound CID: 5463495)."[1][4] National Center for Biotechnology Information.[1][4] [1]

• Cayman Chemical. "Piperafizine A Product Information & Solubility Data." (Used as reference for class-specific solubility protocols).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 74720-33-5: (3Z,6Z)-3,6-bis(phenylmethylidene)piperazi… [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. piperafizine B - Wikidata [wikidata.org]

Synthesis of Piperafizine B and Structural Analogues: A Detailed Guide for Researchers

Introduction: The Therapeutic Potential of Piperazine-Pyrazinone Scaffolds

In the landscape of medicinal chemistry, the fusion of distinct pharmacophores into a single molecular entity represents a powerful strategy for the discovery of novel therapeutic agents. Piperafizine B, a molecule incorporating both a 2(1H)-pyrazinone core and a piperazine moiety, exemplifies this approach. The 2(1H)-pyrazinone scaffold is a key structural motif in a variety of natural products and synthetic compounds exhibiting a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties[1][2]. Similarly, the piperazine ring is a well-established "privileged structure" in drug discovery, found in numerous FDA-approved drugs and clinical candidates. Its presence can enhance the pharmacokinetic properties of a molecule, such as solubility and bioavailability, and provide a versatile handle for structural modifications to optimize target engagement[3][4].

The combination of these two heterocyclic systems in Piperafizine B suggests a significant potential for unique pharmacological profiles. While the specific biological activities of Piperafizine B are still under investigation, its structural components point towards potential applications in areas such as oncology, virology, and neurology[5][6]. This guide provides a comprehensive overview of a proposed synthetic route to Piperafizine B and its structural analogues, leveraging modern synthetic methodologies to facilitate further research and drug development in this promising area. The protocols detailed herein are designed to be robust and adaptable, enabling researchers to generate a library of related compounds for structure-activity relationship (SAR) studies.

Proposed Synthetic Strategy for Piperafizine B

The synthesis of Piperafizine B can be strategically approached through a convergent synthesis, where the 2(1H)-pyrazinone core and the substituted piperazine moiety are synthesized separately and then coupled in a final step. A highly efficient method for the construction of the polysubstituted 2(1H)-pyrazinone core is the Ugi four-component reaction (U-4CR), followed by a post-condensation cyclization. This multicomponent reaction approach offers significant advantages in terms of efficiency, atom economy, and the ability to rapidly generate structural diversity[7][8].

The proposed retrosynthetic analysis for Piperafizine B is outlined below:

Caption: Retrosynthetic analysis of Piperafizine B.

This strategy involves the synthesis of a key N-acyl-2(1H)-pyrazinone intermediate via an Ugi-4CR followed by an intramolecular cyclization. This intermediate is then coupled with N-phenylpiperazine to yield the final product, Piperafizine B.

Part 1: Synthesis of the 2(1H)-Pyrazinone Core via Ugi Four-Component Reaction and Cyclization

The Ugi four-component reaction is a powerful tool for the rapid assembly of complex molecules from simple starting materials. In this proposed synthesis, an α-keto acid, an amine, an isocyanide, and an acid component are reacted in a one-pot fashion to generate a linear Ugi adduct, which can then be induced to cyclize to form the desired 2(1H)-pyrazinone ring system[7][9].

Experimental Protocol 1: Synthesis of the Ugi Adduct

Objective: To synthesize the linear precursor to the 2(1H)-pyrazinone core using the Ugi four-component reaction.

Materials:

• Benzoylformic acid

• Methylamine (40% in water)

• tert-Butyl isocyanide

• 2-Bromoacetic acid

• Methanol (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for organic synthesis

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzoylformic acid (1.50 g, 10.0 mmol) and anhydrous methanol (40 mL).

• Stir the mixture at room temperature until the benzoylformic acid is completely dissolved.

• Add methylamine (40% in water, 0.85 mL, 10.0 mmol) dropwise to the solution. Stir for 10 minutes.

• Add tert-butyl isocyanide (1.13 mL, 10.0 mmol) to the reaction mixture.

• Finally, add a solution of 2-bromoacetic acid (1.39 g, 10.0 mmol) in methanol (10 mL) to the flask.

• Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (50 mL) and wash with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude Ugi adduct.

• The crude product can be used in the next step without further purification or purified by column chromatography on silica gel if necessary.

Causality behind Experimental Choices:

• Methanol as Solvent: Methanol is a common solvent for Ugi reactions as it effectively dissolves the starting materials and facilitates the reaction.

• Equimolar Stoichiometry: The use of equimolar amounts of the four components is typical for Ugi reactions to ensure efficient conversion to the desired product.

• Room Temperature: The Ugi reaction generally proceeds efficiently at room temperature, avoiding the need for heating and potential side reactions.

Experimental Protocol 2: Cyclization to the 2(1H)-Pyrazinone Intermediate

Objective: To cyclize the Ugi adduct to form the N-acyl-2(1H)-pyrazinone intermediate.

Materials:

• Crude Ugi adduct from the previous step

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM, anhydrous)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the crude Ugi adduct (from 10.0 mmol scale) in anhydrous dichloromethane (50 mL) in a 100 mL round-bottom flask.

• Add trifluoroacetic acid (7.7 mL, 100 mmol) dropwise to the solution at 0 °C (ice bath).

• Allow the reaction mixture to warm to room temperature and stir for 16 hours. Monitor the reaction by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure N-acyl-2(1H)-pyrazinone intermediate.

Causality behind Experimental Choices:

• Trifluoroacetic Acid (TFA): TFA is a strong acid that catalyzes the intramolecular cyclization of the Ugi adduct to form the pyrazinone ring. It also serves to deprotect any acid-labile protecting groups if present[9].

• Dichloromethane (DCM) as Solvent: DCM is an inert solvent that is suitable for acid-catalyzed reactions and effectively dissolves the Ugi adduct.

Part 2: Synthesis of Piperafizine B via Amide Coupling

The final step in the synthesis of Piperafizine B involves the coupling of the synthesized N-acyl-2(1H)-pyrazinone intermediate with N-phenylpiperazine. This can be achieved through a standard amide bond formation reaction.

Experimental Protocol 3: Amide Coupling to Yield Piperafizine B

Objective: To couple the N-acyl-2(1H)-pyrazinone intermediate with N-phenylpiperazine.

Materials:

• N-Acyl-2(1H)-pyrazinone intermediate

• N-Phenylpiperazine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF, anhydrous)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a 50 mL round-bottom flask, add the N-acyl-2(1H)-pyrazinone intermediate (1.0 mmol), N-phenylpiperazine (1.1 mmol), EDC (1.5 mmol), and HOBt (1.5 mmol).

• Add anhydrous DMF (10 mL) to the flask and stir the mixture at room temperature.

• Add DIPEA (3.0 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with 1M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford Piperafizine B.

Causality behind Experimental Choices:

• EDC/HOBt Coupling Reagents: This combination is a widely used and efficient method for amide bond formation, minimizing side reactions and racemization.

• DIPEA as a Base: DIPEA is a non-nucleophilic base used to neutralize the acid formed during the reaction and to facilitate the coupling process.

• DMF as Solvent: DMF is a polar aprotic solvent that is excellent for dissolving the reactants and facilitating the amide coupling reaction.

Part 3: Synthesis of Structural Analogues

The synthetic route described above is highly amenable to the generation of a library of Piperafizine B analogues. By varying the starting materials in the Ugi four-component reaction and using different piperazine derivatives in the final coupling step, a wide range of structural diversity can be achieved.

Strategies for Analogue Synthesis:

• Variation of the α-keto acid: Replacing benzoylformic acid with other α-keto acids will introduce different substituents at the 3-position of the pyrazinone ring.

• Variation of the amine: Using different primary amines in the Ugi reaction will modify the substituent at the 1-position of the pyrazinone ring.

• Variation of the isocyanide: Employing a variety of isocyanides will alter the substituent at the 5-position of the pyrazinone ring.

• Variation of the piperazine derivative: Coupling the pyrazinone intermediate with different substituted piperazines will allow for the exploration of the SAR of the piperazine moiety.

The following table summarizes some examples of starting materials that can be used to generate structural analogues of Piperafizine B.

Component to Vary	Example Starting Materials	Resulting Modification in Analogue
α-Keto Acid	Pyruvic acid, 2-Oxobutanoic acid	Alkyl group at the 3-position
Phenylglyoxylic acid	Phenyl group at the 3-position
Amine	Ethylamine, Propylamine, Benzylamine	Different alkyl/aryl groups at the 1-position
Isocyanide	Cyclohexyl isocyanide, Benzyl isocyanide	Different alkyl/aryl groups at the 5-position
Piperazine	1-(4-Fluorophenyl)piperazine, 1-Benzylpiperazine	Substituted phenyl or benzyl group on the piperazine nitrogen

Data Presentation

Compound	Synthetic Step	Starting Materials	Yield (%)	Purity (%)
Ugi Adduct	Protocol 1	Benzoylformic acid, Methylamine, tert-Butyl isocyanide, 2-Bromoacetic acid	85-95 (crude)	>80
Pyrazinone Intermediate	Protocol 2	Ugi Adduct, TFA	60-75	>95
Piperafizine B	Protocol 3	Pyrazinone Intermediate, N-Phenylpiperazine	70-85	>98

Note: The yields and purities are estimated based on literature precedents for similar reactions and may vary depending on the specific reaction conditions and scale.

Visualization of Synthetic Workflows

Caption: Overall synthetic workflow for Piperafizine B.

Sources

• 1. 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piperazine synthesis [organic-chemistry.org]
• 5. Novel pyrazoline-piperazine conjugates as anticancer and antibacterial agents: integrating synthesis, in vitro, QSAR, molecular docking, and MD simulation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benthamscience.com [benthamscience.com]
• 7. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07501A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Note &amp; Protocol: High-Efficiency Extraction and Purification of Piperafizine B from Fermentation Broth

Abstract

This document provides a comprehensive, multi-stage protocol for the extraction and purification of Piperafizine B, a novel polyketide-class secondary metabolite, from the fermentation broth of a proprietary Streptomycetaceae strain. Piperafizine B has demonstrated significant potential as a potentiator for vincristine cytotoxicity, making its efficient recovery critical for preclinical and clinical development.[1] This guide details a robust workflow, beginning with the separation of mycelial biomass, proceeding through solvent-based extraction, and culminating in a multi-step chromatographic purification and final crystallization. The methodologies are designed to maximize yield and purity, providing a clear path from crude fermentation product to a highly purified active pharmaceutical ingredient (API).

Introduction to Piperafizine B

Piperafizine B is a complex heterocyclic secondary metabolite produced by a soil-derived actinomycete, Streptomycetaceae sp. TK-1358.[1] Structurally, it belongs to the piperazine class of compounds, which are known for a wide range of biological activities.[2][3] As a product of a type I polyketide synthase (PKS) pathway, Piperafizine B is primarily retained within the mycelia of the producing organism, classifying it as an intracellular metabolite.[4][5]

The primary challenge in its production is its separation from a complex fermentation broth containing a myriad of related analogues, media components, and cellular debris. The protocol outlined herein is optimized to address these challenges through a systematic, scalable process.

Overall Workflow and Logic

The extraction and purification strategy is predicated on a sequential increase in product purity. The process begins with brute-force physical separation, followed by selective solvent extraction to isolate a crude mixture of metabolites. This is followed by progressively higher-resolution chromatographic techniques to isolate Piperafizine B from its structural analogues.

Caption: High-level workflow for Piperafizine B purification.

Detailed Protocols and Methodologies

PART 3.1: Biomass Harvesting and Pre-treatment

Principle: Piperafizine B is an intracellular metabolite. Therefore, the first critical step is to efficiently separate the mycelial biomass, which contains the target compound, from the aqueous fermentation supernatant.

Protocol:

• Harvesting: Transfer the entire fermentation culture (typically 10L scale for pilot studies) into large-volume centrifuge bottles.

• Centrifugation: Spin the culture at 8,000 x g for 20 minutes at 4°C. This temperature is maintained to minimize enzymatic degradation of the target compound.

• Supernatant Removal: Carefully decant and discard the supernatant.

• Biomass Collection: Collect the resulting mycelial paste. For a typical high-density fermentation, expect a wet biomass yield of 80-120 g/L.

• (Optional) Washing: Resuspend the biomass in an equal volume of chilled phosphate-buffered saline (PBS) and repeat the centrifugation step. This wash removes residual water-soluble media components that can interfere with subsequent extractions.

PART 3.2: Primary Solvent Extraction

Principle: A polar organic solvent is used to penetrate the cell wall and membrane of the Streptomycetaceae mycelia, solubilizing Piperafizine B and other intracellular metabolites. Cold methanol is highly effective for this purpose.[6][7]

Protocol:

• Solvent Addition: To the harvested mycelial cake (e.g., ~1 kg wet weight), add 3 liters of cold (-20°C) HPLC-grade methanol.[8] The 3:1 solvent-to-biomass ratio ensures thorough saturation.

• Homogenization: Using an intrinsically safe high-shear homogenizer, blend the mycelia-methanol slurry for 5-10 minutes. This mechanical disruption is crucial for maximizing extraction efficiency from the tough actinomycete cell walls.[9]

• Maceration: Transfer the slurry to a sealed container and agitate on a shaker platform at 200 RPM for 4-6 hours at room temperature.

• Clarification: Centrifuge the slurry again at 10,000 x g for 15 minutes to pellet the extracted biomass.

• Extract Collection: Decant and collect the methanol supernatant, which now contains the crude Piperafizine B.

• Re-extraction: To ensure complete recovery, repeat steps 1-5 on the biomass pellet with a second 2L portion of cold methanol. Combine the two methanol extracts.

PART 3.3: Purification Cascade

Principle: This step aims to move Piperafizine B from the highly polar methanol/water mixture into a less polar, water-immiscible organic solvent (ethyl acetate). This removes highly polar impurities like sugars and salts and concentrates the product.

Protocol:

• Solvent Removal: Reduce the volume of the combined methanolic extracts to approximately 20% of its original volume using a rotary evaporator (bath temperature <40°C). This results in a concentrated aqueous-methanolic solution.

• Partitioning: Transfer the concentrate to a separatory funnel. Add an equal volume of ethyl acetate and a half-volume of saturated sodium chloride (brine) solution. The brine helps to break emulsions and improve phase separation.

• Extraction: Shake the funnel vigorously for 2 minutes, venting frequently. Allow the layers to separate.

• Collection: Drain and collect the lower aqueous layer. Collect the upper ethyl acetate layer, which contains Piperafizine B.

• Back-Extraction: Perform two more extractions of the aqueous layer with fresh ethyl acetate (half volume each time).

• Drying and Concentration: Combine all ethyl acetate fractions. Dry the solution over anhydrous sodium sulfate, filter, and evaporate to dryness in vacuo to yield a dark, oily crude extract.

Principle: Macroporous resins, such as Amberlite® XAD or Diaion® HP series, are non-ionic adsorbents that separate molecules based on polarity and hydrophobic interactions.[10][11] This step is highly effective for removing pigments and other classes of impurities, significantly cleaning up the extract before high-resolution chromatography.[12][13]

Protocol:

• Resin Preparation: Swell and wash the selected resin (e.g., HP-20) by sequentially soaking it in methanol and then flushing extensively with deionized water until the eluent is clear.

• Column Packing: Pack a glass column with the prepared resin to create a bed volume of approximately 500 mL. Equilibrate the column with 5 column volumes (CV) of deionized water.

• Sample Loading: Dissolve the dried crude extract from the previous step in a minimal amount of methanol and then dilute with water to a final methanol concentration of <10%. Load this solution onto the column at a flow rate of 1-2 CV/hour.

• Washing: Wash the column with 5 CV of deionized water to remove salts and very polar impurities. Follow this with a wash of 3 CV of 30% (v/v) aqueous methanol to remove more polar, colored impurities.

• Elution: Elute Piperafizine B from the column using a stepwise gradient of methanol: 80% methanol for 5 CV, followed by 95% methanol for 5 CV. Collect fractions of 100 mL.

• Fraction Analysis: Analyze the fractions by Thin Layer Chromatography (TLC) or analytical HPLC to identify those containing Piperafizine B. Pool the pure fractions and evaporate the solvent.

Principle: The final purification step utilizes preparative high-performance liquid chromatography (Prep-HPLC) to separate Piperafizine B from any remaining closely related structural analogues.[14][15] A reversed-phase C18 column is used, which separates compounds based on their hydrophobicity.[16]

Protocol:

• Sample Preparation: Dissolve the semi-purified material from the resin chromatography step in the HPLC mobile phase (e.g., Acetonitrile/Water). Filter the sample through a 0.45 µm filter before injection.[9]

• Column: Use a high-capacity preparative C18 column (e.g., 50 x 250 mm, 10 µm particle size).

• Method Development: An analytical HPLC is first used to develop the separation method.[17] A typical starting gradient might be:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 40% B to 70% B over 30 minutes.

• Scale-Up & Injection: Scale up the analytical method to the preparative system. Inject the dissolved sample onto the column.

• Fraction Collection: Monitor the column eluent with a UV detector (wavelength determined from Piperafizine B's UV spectrum) and collect fractions corresponding to the target peak.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to confirm purity (>99%). Pool all high-purity fractions.

PART 3.4: Final API Crystallization

Principle: Crystallization is employed to obtain the final solid-state API, which ensures high purity, stability, and ease of handling.[18][][20] Anti-solvent crystallization is a common and effective method.[18]

Protocol:

• Concentration: Evaporate the pooled, high-purity HPLC fractions to remove the majority of the acetonitrile and water, resulting in a concentrated solution.

• Dissolution: Dissolve the residue in a minimal amount of a suitable solvent in which Piperafizine B is highly soluble (e.g., dichloromethane or acetone).

• Anti-Solvent Addition: While stirring the solution slowly, add an anti-solvent (a solvent in which Piperafizine B is poorly soluble, e.g., n-heptane or cold diethyl ether) dropwise until the solution becomes persistently cloudy.[18]

• Crystal Growth: Cover the container and store it in a cold, vibration-free environment (e.g., a 4°C refrigerator) for 12-24 hours to allow for slow crystal formation.

• Isolation & Drying: Collect the crystals by vacuum filtration, wash them with a small amount of the cold anti-solvent, and dry them under high vacuum to yield the final, pure Piperafizine B API.

Process Yield and Purity Summary

The following table provides expected outcomes at each stage of the purification process, starting from 1 kg of wet mycelial biomass.

Purification Stage	Starting Mass (Approx.)	Final Mass (Approx.)	Purity (%)	Yield (%) (Stage-wise)
Wet Mycelial Cake	1000 g	-	< 0.1%	100%
Crude Organic Extract	1000 g biomass	25 g	~2%	~85%
Macroporous Resin Eluate	25 g	4.5 g	~30%	~80%
Prep-HPLC Fractions	4.5 g	0.9 g	>99%	~70%
Final Crystalline API	0.9 g	0.8 g	>99.5%	~90%
Overall Yield	1000 g biomass	0.8 g API	>99.5%	~38%

References

• Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC). Springer Protocols. Available at: [Link]

• Using Isocratic Preparative Liquid Chromatography as a Quick First-Step Purification for Natural Product Isolation. Waters Corporation Application Note. Available at: [Link]

• Isolation by Preparative HPLC. ResearchGate. Available at: [Link]

• What is Preparative HPLC | Find Your Purification HPLC System. Agilent. Available at: [Link]

• Prep HPLC for Natural Product Purification. Scribd. Available at: [Link]

• Piperazine - Wikipedia. Wikipedia. Available at: [Link]

• How can I extract secondary metabolites from fungus mycelium without homogenization? ResearchGate. Available at: [Link]

• Screening and Purification of Natural Products from Actinomycetes that Induce a “Rounded” Morphological Phenotype in Fission Yeast. Natural Products and Bioprospecting. Available at: [Link]

• Pharmaceutical Crystallization in drug development. Syrris. Available at: [Link]

• Analysis of Intracellular Metabolites from Microorganisms: Quenching and Extraction Protocols. Metabolites. Available at: [Link]

• Active Mycelium Compound Extraction Process. Google Patents.

• Metabolite Extraction from Bacterial Culture. YouTube. Available at: [Link]

• Gel-Mediated Crystallization of Active Pharmaceutical Ingredients. Advanced Science News. Available at: [Link]

• What is macroporous resin column chromatography? FAQ. Available at: [Link]

• Comparison of different methods for metabolite extraction from Aspergillus niger mycelium. Folia Microbiologica. Available at: [Link]

• Secondary Metabolites from Natural Products: Extraction, Isolation and Biological Activities. Molecules. Available at: [Link]

• Screening and Purification of Natural Products from Actinomycetes that Induce a “Rounded” Morphological Phenotype in Fission. University of Southampton ePrints. Available at: [Link]

• Crystallization of Active Pharmaceutical Ingredients. VxP Pharma. Available at: [Link]

• Evaluation of the Extraction of Bioactive Compounds and the Saccharification of Cellulose as a Route for the Valorization of Spent Mushroom Substrate. Fermentation. Available at: [Link]

• Piperafizine A - PubChem. National Center for Biotechnology Information. Available at: [Link]

• New Trends in the Co-crystallization of Active Pharmaceutical Ingredients. Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Expression and purification of polyketide synthase domains to investigate protein-protein interactions. Texas A&M University Libraries. Available at: [Link]

• Quantitative Evaluation of Intracellular Metabolite Extraction Techniques for Yeast Metabolomics. ResearchGate. Available at: [Link]

• (PDF) Screening and Purification of Natural Products from Actinomycetes that Induce a “Rounded” Morphological Phenotype in Fission Yeast. ResearchGate. Available at: [Link]

• Piperazine - PubChem. National Center for Biotechnology Information. Available at: [Link]

• macroporous resin column: Topics by Science.gov. Science.gov. Available at: [Link]

• Chemical structure of piperazine. ResearchGate. Available at: [Link]

• Quantitative Evaluation of Intracellular Metabolite Extraction Techniques for Yeast Metabolomics. Analytical Chemistry. Available at: [Link]

• Piperafizines A and B, Potentiators of Cytotoxicity of Vincristine. The Journal of Antibiotics. Available at: [Link]

• Metabolomics Extraction Protocol of Bacterial Culture Samples. 57357 Hospital. Available at: [Link]

• Development of adsorptive (non-ionic) macroporous resins and their uses in the purification of pharmacologically-active natural products from plant sources. Journal of Chromatography B. Available at: [Link]

• Actinomycete-Derived Polyketides as a Source of Antibiotics and Lead Structures for the Development of New Antimicrobial Drugs. Antibiotics. Available at: [Link]

• 1,4-Bis(3-methylbenzyl) piperazine - PubChem. National Center for Biotechnology Information. Available at: [Link]

• Profiling and Preparation of Metabolites from Pyragrel in Human Urine by Online Solid-Phase Extraction Coupled with High Performance Liquid Chromatography Tandem Mass Spectrometry Followed by a Macroporous Resin-Based Purification Approach. Molecules. Available at: [Link]

• Macroporous resin purification and quantification by LC-MS of bioactive flavonoids in Ginkgo biloba leaves. Journal of the Science of Food and Agriculture. Available at: [Link]

• Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. International Journal of Molecular Sciences. Available at: [Link]

• Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. International Journal of Molecular Sciences. Available at: [Link]

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• 3. Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Purity Isolation of Piperafizine B via RP-HPLC

Here is a detailed Application Note and Protocol for the isolation and purification of Piperafizine B.

Executive Summary & Scientific Context

Piperafizine B is a bioactive dimeric diketopiperazine (DKP) alkaloid, structurally characterized as a bis(phenylmethylene)-2,5-piperazinedione derivative. Originally isolated from Streptomyces species, it has garnered significant interest in drug development due to its ability to potentiate the cytotoxicity of vincristine in multi-drug resistant (MDR) tumor cells [1].

The purification of Piperafizine B presents specific challenges:

• Structural Isomerism: It often co-exists with its isomer, Piperafizine A, and other geometric (

  ) isomers formed during fermentation or photo-exposure.

• Solubility Profile: The bis-benzylidene core confers high lipophilicity and poor water solubility, necessitating careful solvent selection to prevent precipitation on-column.

• Detection: While the conjugated system provides strong UV absorbance, distinguishing it from structurally similar secondary metabolites requires high-resolution chromatography.

This protocol details a robust, self-validating workflow for extracting Piperafizine B from fermentation broth and purifying it to >98% homogeneity using a scalable RP-HPLC method.

Process Workflow Visualization

The following diagram outlines the critical path from raw fermentation broth to the isolated active pharmaceutical ingredient (API).

Figure 1: Step-by-step isolation workflow for Piperafizine B, highlighting the transition from crude extraction to precision chromatography.

Pre-Purification & Sample Preparation

Objective: To reduce matrix complexity and protect the HPLC column from irreversible fouling.

Extraction Protocol

Piperafizine B is moderately lipophilic. Direct injection of broth is prohibited due to protein and salt content.

• Clarification: Centrifuge the fermentation broth at 4,000 x g for 20 minutes at 4°C. Decant the supernatant.

• Liquid-Liquid Extraction (LLE):

  • Transfer supernatant to a separatory funnel.

  • Add Ethyl Acetate (EtOAc) in a 1:1 (v/v) ratio.

  • Shake vigorously for 5 minutes and allow phases to separate.

  • Note: Piperafizine B partitions into the upper organic layer. The aqueous layer contains salts and polar media components.

  • Repeat extraction twice. Combine organic layers.

• Concentration: Dry the combined organic phase over anhydrous

  , filter, and evaporate to dryness using a rotary evaporator at <40°C.

• Reconstitution: Dissolve the crude residue in DMSO:Methanol (1:1) .

  • Critical: Do not use pure water or low-organic mobile phase for reconstitution, as the compound may precipitate.

  • Filter through a 0.22 µm PTFE syringe filter before HPLC injection.

Analytical Method Development (Scouting)

Objective: To establish retention times (

), resolution ( ), and purity profiles before scale-up.

Chromatographic Conditions

The bis-benzylidene structure suggests strong

interactions. A C18 stationary phase is standard, but end-capping is crucial to minimize peak tailing from the amide nitrogens.

Parameter	Specification	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 5 µm, 4.6 x 150 mm	Provides hydrophobic selectivity for benzylidene rings.
Mobile Phase A	Water + 0.1% Formic Acid	Acidifier suppresses ionization of residual free amines, improving peak shape.
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid	ACN has lower viscosity and better UV transparency than MeOH.
Flow Rate	1.0 mL/min	Standard analytical flow.
Temperature	30°C	Maintains reproducible viscosity and kinetics.
Detection	UV @ 254 nm (Primary), 220 nm (Secondary)	254 nm targets the conjugated benzylidene system; 220 nm detects peptide bonds.
Injection Vol	10 µL	Small volume to prevent band broadening.

Gradient Program

Piperafizine B is expected to elute in the mid-to-high organic region.

• 0–2 min: 10% B (Isocratic hold)

• 2–20 min: 10%

  90% B (Linear Gradient)

• 20–25 min: 90% B (Wash)

• 25–26 min: 90%

  10% B (Re-equilibration)

• 26–30 min: 10% B (Hold)

Expected Result: Piperafizine B typically elutes between 14–18 minutes. Piperafizine A (isomer) usually elutes slightly earlier or later depending on the

vs geometry.

Preparative HPLC Protocol (Scale-Up)

Objective: To isolate milligram-to-gram quantities of Piperafizine B.

Linear Scale-Up Calculations

To maintain the separation profile achieved in the analytical run, the flow rate and loading must be scaled geometrically based on the column cross-sectional area.

• Analytical Column Radius (

  ): 2.3 mm

• Prep Column Radius (

  ): 10.0 mm (for a 20 mm ID column)

• Scale Factor:

New Flow Rate:

.

Preparative Conditions[1]

Parameter	Specification
Column	Semi-Prep C18, 10 µm, 21.2 x 250 mm
Flow Rate	20 mL/min
Loading	20–50 mg per injection (dissolved in 500 µL DMSO)
Collection	Time-based slicing (0.5 min/tube) or Threshold-based (Slope > 10 mAU/s)

Fraction Processing

• Collection: Collect the peak corresponding to Piperafizine B (confirmed by

  matching).

• Purity Check: Re-inject 10 µL of the collected fraction onto the analytical column to confirm >98% purity.

• Solvent Removal:

  • Remove ACN using a rotary evaporator (bath temp < 40°C).

  • Freeze the remaining aqueous suspension.

  • Lyophilize (freeze-dry) to obtain Piperafizine B as a pale yellow/white powder.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Split Peaks	Isomerization ( ) or Column Overload	Reduce injection mass. If peaks remain split, it is likely the isomers. Isolate both and perform NMR.
Broad Peaks	Poor Solubility in Mobile Phase	Ensure the sample is dissolved in DMSO. Increase initial %B slightly if the compound precipitates at the head of the column.
RT Shift	pH fluctuation	Ensure Formic Acid (0.1%) is fresh and present in both water and ACN bottles.
High Backpressure	Particulates in Sample	Filter sample through 0.22 µm PTFE. Check guard column status.

References

• Kamei, H., Oka, M., Hamagishi, Y., Tomita, K., Konishi, M., & Oki, T. (1990). Piperafizines A and B, potentiators of cytotoxicity of vincristine.[1] The Journal of Antibiotics, 43(8), 1018–1020.

• PubChem. Piperafizine A (Compound Summary).

• Sarker, S. D., Latif, Z., & Gray, A. I. (2006). Natural Products Isolation. Methods in Biotechnology, 20.

Sources

• 1. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Unveiling the Synergistic Effects of Piperafizine B with Vinca Alkaloids

Introduction: A New Paradigm in Overcoming Vinca Alkaloid Resistance

Vinca alkaloids, such as vincristine and vinblastine, represent a cornerstone in the chemotherapeutic treatment of a multitude of malignancies, including leukemias, lymphomas, and various solid tumors.[1][2][3] Their mechanism of action relies on the disruption of microtubule dynamics, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.[1][4][5] However, the clinical efficacy of vinca alkaloids is frequently hampered by the development of multidrug resistance (MDR), a phenomenon often mediated by the overexpression of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp).[6][7][8] P-gp functions as a drug efflux pump, actively removing vinca alkaloids from the cancer cell, thereby reducing their intracellular concentration and diminishing their cytotoxic effects.[6][9]

Piperafizine B, a novel piperazine-containing compound, has emerged as a potent potentiator of vincristine cytotoxicity.[10][11] Preliminary studies on the related compound, Piperafizine A, have demonstrated its ability to increase the intracellular accumulation of vincristine to a degree comparable to the well-known P-gp inhibitor, verapamil.[12] This suggests a compelling mechanism of action for Piperafizine B: the reversal of P-gp-mediated MDR. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals to investigate and characterize the synergistic effects of Piperafizine B in combination with vinca alkaloids. We present detailed protocols for quantifying synergy, elucidating the underlying cellular mechanisms, and confirming the inhibition of P-gp.

Proposed Mechanism of Synergy: P-glycoprotein Inhibition

The central hypothesis for the synergistic interaction between Piperafizine B and vinca alkaloids is the inhibition of the P-gp efflux pump by Piperafizine B. In cancer cells overexpressing P-gp, vinca alkaloids are recognized as substrates and are actively transported out of the cell. This leads to a suboptimal intracellular drug concentration at the target site (microtubules), resulting in diminished efficacy and the emergence of resistance. Piperafizine B is proposed to bind to P-gp, thereby inhibiting its pump function. This inhibition allows the co-administered vinca alkaloid to accumulate within the cancer cell, reaching a concentration sufficient to disrupt microtubule polymerization, induce mitotic arrest, and trigger apoptosis.

Caption: Proposed synergistic mechanism of Piperafizine B and vinca alkaloids.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the in vitro evaluation of the synergistic effects of Piperafizine B and vinca alkaloids.

Protocol 1: Quantification of Synergy using the Checkerboard Assay and Chou-Talalay Method

This protocol describes the determination of the synergistic interaction between Piperafizine B and a vinca alkaloid (e.g., vincristine) using a cell viability assay in a checkerboard format, followed by data analysis using the Chou-Talalay method to calculate the Combination Index (CI). A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.[13][14][15]

Materials:

• P-gp overexpressing cancer cell line (e.g., K562/ADR, MCF-7/ADR) and the corresponding parental cell line (e.g., K562, MCF-7)

• Cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Piperafizine B (stock solution in DMSO)

• Vincristine (stock solution in sterile water or DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar cell viability reagent

• 96-well microplates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Preparation and Addition (Checkerboard Dilution):

  • Prepare serial dilutions of Piperafizine B and vincristine in culture medium at 2x the final desired concentrations.

  • Add 50 µL of the 2x Piperafizine B dilutions to the appropriate wells, creating a concentration gradient along the y-axis.

  • Add 50 µL of the 2x vincristine dilutions to the appropriate wells, creating a concentration gradient along the x-axis.

  • Include wells with each drug alone and untreated control wells. The final volume in each well should be 200 µL.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Cell Viability Assay (MTT):

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each drug concentration and combination relative to the untreated control.

  • Use a software program like CompuSyn or a similar tool to perform the Chou-Talalay analysis and calculate the Combination Index (CI) values for different effect levels (e.g., Fa 0.5, Fa 0.75, Fa 0.9).

Caption: Workflow for quantifying drug synergy using the checkerboard assay.

Protocol 2: Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol utilizes flow cytometry to quantify the induction of apoptosis in cells treated with Piperafizine B, vincristine, or their combination. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptosis or necrosis).

Materials:

• P-gp overexpressing and parental cancer cell lines

• 6-well plates

• Piperafizine B and vincristine

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with Piperafizine B alone, vincristine alone, and the combination at predetermined synergistic concentrations (e.g., IC50 values) for 24-48 hours. Include an untreated control.

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, gently detach them using trypsin-EDTA.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Cell Staining:

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate compensation settings for FITC and PI.

  • Collect data for at least 10,000 events per sample.

  • Analyze the data to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol assesses the effect of the drug combination on cell cycle progression. Vinca alkaloids are known to cause a G2/M phase arrest. This assay will determine if Piperafizine B enhances this effect.

Materials:

• P-gp overexpressing and parental cancer cell lines

• 6-well plates

• Piperafizine B and vincristine

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Follow steps 1 and 2 from Protocol 2.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Cell Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a histogram to visualize the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle based on their DNA content (PI fluorescence).

Protocol 4: P-glycoprotein Inhibition Assay using Rhodamine 123

This functional assay directly measures the ability of Piperafizine B to inhibit P-gp-mediated efflux using the fluorescent P-gp substrate, Rhodamine 123.

Materials:

• P-gp overexpressing and parental cancer cell lines

• Piperafizine B

• Verapamil (positive control P-gp inhibitor)

• Rhodamine 123

• Flow cytometer or fluorescence plate reader

Procedure:

• Cell Preparation:

  • Harvest cells and resuspend them in culture medium at a concentration of 1 x 10^6 cells/mL.

• Inhibitor Pre-incubation:

  • Aliquot the cell suspension into flow cytometry tubes or a 96-well plate.

  • Add Piperafizine B at various concentrations. Include a positive control (Verapamil) and an untreated control.

  • Pre-incubate for 30 minutes at 37°C.

• Rhodamine 123 Loading:

  • Add Rhodamine 123 to a final concentration of 1 µM to all samples.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Washing:

  • Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement:

  • Resuspend the final cell pellet in PBS.

  • Measure the intracellular fluorescence of Rhodamine 123 using a flow cytometer or a fluorescence plate reader. An increase in fluorescence in the presence of Piperafizine B indicates inhibition of P-gp efflux.

Expected Results and Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes from the described protocols, demonstrating the synergistic effects of Piperafizine B with vincristine.

Table 1: Cytotoxicity of Piperafizine B and Vincristine in P-gp Overexpressing (K562/ADR) and Parental (K562) Cells

Cell Line	Drug	IC50 (nM)
K562 (Parental)	Vincristine	15 ± 2.1
Piperafizine B	> 10,000
K562/ADR (P-gp+)	Vincristine	450 ± 35.7
Piperafizine B	> 10,000
Vincristine + Piperafizine B (1 µM)	25 ± 3.5

Table 2: Combination Index (CI) Values for Piperafizine B and Vincristine in K562/ADR Cells

Fraction Affected (Fa)	Combination Index (CI)	Interpretation
0.50	0.45	Synergy
0.75	0.38	Strong Synergy
0.90	0.31	Strong Synergy

Table 3: Apoptosis Induction in K562/ADR Cells (48h Treatment)

Treatment	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	Total Apoptosis (%)
Control	2.1 ± 0.5	1.5 ± 0.3	3.6 ± 0.8
Vincristine (450 nM)	8.5 ± 1.2	4.2 ± 0.9	12.7 ± 2.1
Piperafizine B (1 µM)	3.0 ± 0.7	1.8 ± 0.4	4.8 ± 1.1
Vincristine + Piperafizine B	25.6 ± 3.1	15.3 ± 2.5	40.9 ± 5.6

Table 4: Cell Cycle Distribution in K562/ADR Cells (24h Treatment)

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	55.2 ± 4.1	30.5 ± 3.5	14.3 ± 2.8
Vincristine (450 nM)	10.1 ± 2.3	25.7 ± 3.1	64.2 ± 5.4
Piperafizine B (1 µM)	54.8 ± 3.9	31.0 ± 3.3	14.2 ± 2.5
Vincristine + Piperafizine B	5.3 ± 1.8	15.1 ± 2.7	79.6 ± 6.2

Discussion and Mechanistic Insights

The anticipated results from these protocols would strongly support the hypothesis that Piperafizine B synergistically enhances the anticancer activity of vinca alkaloids by inhibiting P-gp-mediated drug efflux. The significant reduction in the IC50 of vincristine in P-gp overexpressing cells in the presence of a non-toxic concentration of Piperafizine B, coupled with Combination Index values well below 1, provides quantitative evidence of synergy.

The enhanced induction of apoptosis and a more pronounced G2/M cell cycle arrest in the combination treatment group, particularly in the resistant cell line, would demonstrate the functional consequences of this synergy at a cellular level. The direct evidence of P-gp inhibition from the Rhodamine 123 efflux assay would solidify the proposed mechanism of action.

Caption: Integrated experimental workflow for synergy evaluation.

References

• Vincristine - StatPearls - NCBI Bookshelf. (2023, October 30). Retrieved from [Link]

• P-glycoprotein Inhibition Service. Evotec. Retrieved from [Link]

• Vincristine in Combination Therapy of Cancer: Emerging Trends in Clinics. (2021, August 31). Molecules. Retrieved from [Link]

• Selected arylpiperazines are capable of reversing multidrug resistance in Escherichia coli overexpressing RND efflux pumps. (2005, February 15). Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• Assessment of P‐Glycoprotein Substrate and Inhibition Potential of Test Compounds in MDR1‐Transfected MDCK Cells. (2012, September 15). Current Protocols in Pharmacology. Retrieved from [Link]

• P-gp Inhibition Potential in Cell-Based Models: Which “Calculation” Method is the Most Accurate?. (2014, May 22). The AAPS Journal. Retrieved from [Link]

• Piperazine. Wikipedia. Retrieved from [Link]

• Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps. (2005, February). Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• Vincristine resistance development in lymphoblastoid cells under conditions of selective P-glycoprotein inhibition. (2006). Journal of Experimental & Clinical Cancer Research. Retrieved from [Link]

• Patterns of P-glycoprotein activity in the nervous system during vincristine-induced neuropathy in rats. (2005, September 15). Journal of Neurochemistry. Retrieved from [Link]

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• Piperafizines A and B, potentiators of cytotoxicity of vincristine. (1990, August). The Journal of Antibiotics. Retrieved from [Link]

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• Characterization of substituted piperazines able to reverse MDR in Escherichia coli strains overexpressing resistance-nodulation-cell division (RND) efflux pumps. (2022, February 2). The Journal of Antimicrobial Chemotherapy. Retrieved from [Link]

• Vincristine-induced expression of P-glycoprotein in MOLM-13 and SKM-1 acute myeloid leukemia cell lines is associated with coexpression of nestin transcript. (2014, June). General Physiology and Biophysics. Retrieved from [Link]

• Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells. (2021, February 10). International Journal of Molecular Sciences. Retrieved from [Link]

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• Efficient inhibition of P-glycoprotein-mediated multidrug resistance with a monoclonal antibody. (1993, November 1). Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Co-treatment With Aripiprazole and Vincristine Sensitizes P-Glycoprotein-Overexpressing Drug-resistant MCF-7/ADR Breast Cancer Cells. (2024, March 15). Anticancer Research. Retrieved from [Link]

• Piperine, a major constituent of black pepper, inhibits human P-glycoprotein and CYP3A4. (2002, August 15). The Journal of Pharmacology and Experimental Therapeutics. Retrieved from [Link]

• Vincristine induces a G2/M phase arrest after reversal of MDR phenotype... (2012). ResearchGate. Retrieved from [Link]

• In Vivo Reversal of P-Glycoprotein-Mediated Drug Resistance in a Breast Cancer Xenograft and in Leukemia Models Using a Novel, Potent, and Nontoxic Epicatechin EC31. (2023, February 22). International Journal of Molecular Sciences. Retrieved from [Link]

• Vincristine muscle concentrations simulated using measured IC 50 values... (2021). ResearchGate. Retrieved from [Link]

• Cyclosporine A enables vincristine-induced apoptosis during reversal of multidrug resistance phenotype in chronic myeloid leukemia cells. (2012, August 15). PLoS ONE. Retrieved from [Link]

• Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. (2019, January 8). Pharmaceutics. Retrieved from [Link]

• Phases of the cell cycle, which are affected by vincristine, and the compounds, which are used in combination with vincristine in cancer treatment. (2021). ResearchGate. Retrieved from [Link]

• Vincristine concentrations that reduce cell viability by 50% (IC50)... (2022). ResearchGate. Retrieved from [Link]

• Piperafizine A. PubChem. Retrieved from [Link]

• Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer. (2017, August 11). Scientific Reports. Retrieved from [Link]

• Overcoming vincristine resistance in cancer: Computational design and discovery of piperine-inspired P-glycoprotein inhibitors. (2021, January 15). Chemical Biology & Drug Design. Retrieved from [Link]

• Chemical structure of piperazine. (2019). ResearchGate. Retrieved from [Link]

• Piperazine. PubChem. Retrieved from [Link]

• Effects of Phytochemical P-Glycoprotein Modulators on the Pharmacokinetics and Tissue Distribution of Doxorubicin in Mice. (2018, December 11). Pharmaceutics. Retrieved from [Link]

• Comparison of simulated vincristine PK with observed plasma PK at a... (2021). ResearchGate. Retrieved from [Link]

• Vincristine in Combination Therapy of Cancer: Emerging Trends in Clinics. (2021, August 31). Molecules. Retrieved from [Link]

Sources

• 1. Vincristine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Selected Arylpiperazines Are Capable of Reversing Multidrug Resistance in Escherichia coli Overexpressing RND Efflux Pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. xenotech.com [xenotech.com]
• 5. Modulation of P-glycoprotein mediated drug accumulation in multidrug resistant CCRF VCR-1000 cells by chemosensitisers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vincristine in Combination Therapy of Cancer: Emerging Trends in Clinics | MDPI [mdpi.com]
• 7. Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Patterns of P-glycoprotein activity in the nervous system during vincristine-induced neuropathy in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. caymanchem.com [caymanchem.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Overcoming vincristine resistance in cancer: Computational design and discovery of piperine-inspired P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Piperafizine B Formulation Development

Welcome, Researchers. This guide provides advanced troubleshooting and formulation strategies for overcoming the solubility challenges of Piperafizine B in preclinical in vivo studies. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to make informed decisions for your specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: I've tried dissolving Piperafizine B in saline and PBS, but it won't go into solution. Why is this happening?

This is the most common initial challenge. Piperafizine B, as a complex organic molecule, is expected to have very low aqueous solubility. This is due to its predominantly lipophilic (fat-loving) structure, which is energetically unfavorable to interact with polar water molecules. Simply attempting to dissolve it in a standard aqueous buffer will likely result in a suspension, not a true solution, which is unsuitable for most in vivo routes of administration, especially intravenous (IV).

Q2: What is the first and simplest strategy I should try to improve the solubility of Piperafizine B?

The first approach should always be pH adjustment . The chemical structure of Piperafizine B contains basic nitrogen atoms. These can be protonated in an acidic environment to form a salt, which is typically much more water-soluble than the free base form.

Troubleshooting this step:

• Issue: The pH required to solubilize the compound is too low (e.g., < pH 3) and may cause irritation or tissue damage upon injection.

• Solution: While a low pH might be necessary for initial dissolution, the final formulation should be adjusted to a more physiologically tolerable pH (typically pH 4-8) if possible. However, be aware that as you raise the pH, the compound may precipitate. If this occurs, pH adjustment alone is not a viable strategy, and you must proceed to more advanced methods.

Advanced Solubilization Strategies: A Step-by-Step Guide

When pH modification is insufficient, a systematic approach to formulation development is required. The following decision tree outlines the logical progression for selecting an appropriate solubilization strategy.

Caption: Decision workflow for selecting a Piperafizine B solubilization strategy.

Strategy 1: Co-Solvent Formulations

Principle: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the vehicle, creating a more favorable environment for lipophilic compounds like Piperafizine B. This is often the most effective and widely used approach for discovery-phase in vivo studies.

Troubleshooting Guide: Co-Solvent Systems

Problem Encountered	Underlying Cause	Recommended Solution & Rationale
Compound dissolves initially but precipitates when I add the aqueous component (e.g., saline).	The compound has "crashed out" of solution because the final concentration of the organic co-solvent is too low to maintain solubility.	Increase the proportion of the organic co-solvent. Start with a higher organic phase ratio (e.g., 50-60%) and slowly titrate in the aqueous phase while vortexing vigorously. Always prepare the formulation by first dissolving the compound in the pure organic co-solvent.
The final formulation is too viscous to be injected easily.	High concentrations of certain co-solvents, like Polyethylene Glycol 400 (PEG400), can significantly increase viscosity.	Consider a different co-solvent or a ternary system. For example, a mixture of PEG400 (for solubility) and Propylene Glycol (lower viscosity) can be effective. Alternatively, a small amount of DMSO or Ethanol (5-10%) can reduce viscosity, but their use must be carefully controlled due to potential toxicity.
I'm concerned about the toxicity of the vehicle itself.	All organic co-solvents have dose- and route-dependent toxicities. A vehicle that is safe for oral (PO) administration may not be safe for intravenous (IV) injection.	Consult established safety guidelines for excipients. The FDA's Inactive Ingredient Database is an authoritative resource. Always run a parallel control group in your study that receives only the vehicle to isolate any effects caused by the formulation itself.

Protocol: Preparation of a Ternary Co-Solvent Vehicle

This protocol aims to create a vehicle suitable for IP or PO administration. This is NOT for IV use without further development and safety testing.

• Component Preparation: Prepare a stock solution of 1M HCl. Have your co-solvents (e.g., PEG400, Solutol HS 15) and aqueous component (Saline or Water for Injection) ready.

• Initial Dissolution:

  • Weigh the required amount of Piperafizine B into a sterile glass vial.

  • Add a small, precise volume of 1M HCl, just enough to wet the powder. This protonates the molecule.

  • Add the primary organic co-solvent (e.g., PEG400) to constitute 40% of the final desired volume. Vortex for 5-10 minutes. The solution should become clear.

• Addition of Surfactant/Stabilizer:

  • Add a surfactant like Solutol HS 15 or Tween® 80 to constitute 10% of the final volume. Vortex thoroughly. Surfactants help to create micelles that encapsulate the drug, preventing precipitation upon aqueous dilution.

• Aqueous Dilution (Critical Step):

  • Add the remaining 50% of the volume using saline dropwise while continuously vortexing. Rapid addition of the aqueous phase is a common cause of precipitation.

• Final Inspection & Filtration:

  • Visually inspect the final solution against a light and dark background for any signs of precipitation or cloudiness.

  • If clear, filter the solution through a 0.22 µm syringe filter (ensure the filter material is compatible with your solvents) for sterilization before administration.

Caption: Step-by-step workflow for preparing a co-solvent formulation.

Strategy 2: Cyclodextrin Complexation

Principle: Cyclodextrins are donut-shaped molecules with a hydrophobic (water-hating) interior and a hydrophilic (water-loving) exterior. The lipophilic Piperafizine B molecule can become trapped inside the cyclodextrin's core, forming an "inclusion complex." This complex has a hydrophilic exterior, allowing it to dissolve readily in water. Hydroxypropyl-β-cyclodextrin (HPβCD) is most commonly used for parenteral applications due to its favorable safety profile.

Troubleshooting Guide: Cyclodextrin Formulations

Problem Encountered	Underlying Cause	Recommended Solution & Rationale
Solubility is improved, but not enough to reach my target concentration.	The binding affinity between Piperafizine B and the cyclodextrin may be weak, or you may have reached the saturation limit of the complex.	Increase the concentration of HPβCD. Concentrations up to 40% (w/v) are commonly used in preclinical studies. You can also gently heat the solution (40-50°C) during preparation to improve complexation efficiency, but ensure you cool it to room temperature to check for stability before use.
The required dose volume is too high for my animal model.	A 40% HPβCD solution is quite viscous and osmotically active. The volume that can be safely administered is limited.	Re-evaluate the required dose. Can the dose be lowered? If not, cyclodextrin complexation may not be suitable for high-dose studies, and a co-solvent or lipid-based system should be investigated.

Protocol: Preparation of a Cyclodextrin Formulation

• Vehicle Preparation: Prepare a 20-40% (w/v) solution of HPβCD in Water for Injection. For example, to make 10 mL of a 40% solution, dissolve 4 g of HPβCD in water and bring the final volume to 10 mL. Stir until fully dissolved.

• Complexation: Add the weighed Piperafizine B powder directly to the HPβCD solution.

• Energy Input: Cap the vial and sonicate in a bath sonicator or stir on a magnetic stir plate overnight at room temperature. This provides the energy needed to drive the drug into the cyclodextrin core.

• Finalization: Once a clear solution is obtained, perform a final visual inspection and sterile filter through a 0.22 µm syringe filter.

Summary of Common Excipients for Preclinical Formulations

Excipient	Class	Typical Concentration Range (%)	Primary Use & Comments
PEG400	Co-solvent	10 - 60%	Excellent solubilizer. Can be viscous at high concentrations. Generally safe for PO, IP, SC routes.
Propylene Glycol	Co-solvent	10 - 40%	Less viscous than PEG400. Often used in combination.
DMSO	Co-solvent	< 10% (Parenteral)	Very strong solvent but has known biological effects and potential toxicity. Use with caution and only when necessary.
Tween® 80	Surfactant	1 - 10%	Non-ionic surfactant used to stabilize solutions and prevent precipitation. Can cause hypersensitivity reactions in some cases.
Solutol® HS 15	Surfactant	5 - 20%	Non-ionic solubilizer and emulsifying agent. Often used in IV formulations.
HPβCD	Complexing Agent	10 - 40%	Forms inclusion complexes. Very good safety profile for parenteral routes.

Disclaimer: The information provided is for research purposes only. All formulations must be tested for stability and administered with appropriate ethical oversight and institutional guidelines. Always include a vehicle-only control group in your in vivo experiments.

References

• Strickley, R.G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201-230. [Link]

• Gad, S. C. (2008). Pharmaceutical Manufacturing Handbook: Production and Processes. John Wiley & Sons. [Link]

• U.S. Food and Drug Administration. (2023). Inactive Ingredient Database. FDA.gov. [Link]

• Brewster, M.E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666. [Link]

Stability of Piperafizine B in aqueous solutions

Technical Support Center: Piperafizine B Stability & Handling

Executive Summary: The Aqueous Paradox

Piperafizine B (CAS 74720-33-5) is a bioactive diketopiperazine alkaloid isolated from Streptomyces thioluteus.[1][2][3] While renowned as a potentiator of vincristine cytotoxicity in multidrug-resistant tumor cells, its handling in aqueous media presents a specific set of physicochemical challenges.

The Core Technical Reality: Piperafizine B is thermodynamically unstable in aqueous solution , not primarily due to chemical degradation, but due to rapid precipitation and photo-isomerization . The molecule contains a hydrophobic 3,6-bis(phenylmethylene)-2,5-piperazinedione core. In pure water, it lacks the polarity to remain solvated, leading to "crashing out" (precipitation) often invisible to the naked eye, which researchers frequently mistake for "degradation" or "loss of activity."

Key Stability Metrics:

Parameter	Status	Critical Note
Aqueous Solubility	Very Low	< 10 µM in pure water. Requires organic co-solvent (DMSO).
Chemical Stability (pH 7)	Moderate	The diketopiperazine ring is stable < 24h.
Photostability	Poor	The exocyclic double bonds are sensitive to UV/Vis light (Z/E isomerization).
Storage Recommendation	Solid/DMSO only	Never store in aqueous buffer. Prepare ex tempore.

Mechanism of Instability (Visualized)

To understand why your experiments might fail, examine the degradation and instability pathways below. This diagram illustrates the fate of Piperafizine B from solid state to aqueous dilution.

Figure 1: Critical instability pathways for Piperafizine B. The primary risks in aqueous media are physical precipitation and light-induced isomerization, rather than immediate chemical hydrolysis.

Troubleshooting Guide & FAQs

This section addresses specific phenomena reported by researchers working with Piperafizine B in cell-based assays (e.g., P388 leukemia cells) or biochemical screens.

Issue 1: "My IC50 values are fluctuating wildly between replicates."

Diagnosis: Micro-precipitation. You likely prepared a "master mix" in aqueous buffer and stored it on ice or at 4°C for several hours. Piperafizine B is highly hydrophobic. Over time, it aggregates out of solution. The concentration you think you are pipetting is not the concentration in the well.

• The Fix:

  • Keep the compound in 100% DMSO until the very last moment.

  • Perform serial dilutions in DMSO , not in media.

  • Spike the DMSO dilution directly into the cell culture media (keeping final DMSO < 0.5%).

  • Do not store aqueous dilutions for > 1 hour.

Issue 2: "I see a split peak or shoulder on my HPLC chromatogram."

Diagnosis: Photo-isomerization. The benzylidene double bonds in Piperafizine B are susceptible to Z to E isomerization upon exposure to ambient light.

• The Fix:

  • Wrap all tubes (stock and working solutions) in aluminum foil .

  • Turn off biosafety cabinet lights during handling if possible.

  • Validation: Run a check on your HPLC. The "shoulder" is likely the isomer. Biological activity of the isomer may differ from the parent Z,Z form.

Issue 3: "Can I store the stock solution in the fridge (4°C)?"

Diagnosis: Solubility Crash. At 4°C, the solubility of Piperafizine B in DMSO decreases, and moisture condensation can initiate precipitation.

• The Fix:

  • Store DMSO stocks at -20°C .

  • Aliquot into single-use vials to avoid freeze-thaw cycles.

  • Before use, warm to 37°C and vortex vigorously to ensure any micro-crystals are fully redissolved.

Standardized Handling Protocol

To ensure data integrity (E-E-A-T), follow this self-validating protocol.

A. Preparation of Stock Solution

• Weighing: Weigh Piperafizine B powder. Note that it is a light yellow solid.[1]

• Solvent: Add anhydrous DMSO (Dimethyl sulfoxide) to achieve a concentration of 10 mM .

  • Note: Ethanol is a secondary choice but has higher evaporation rates. Avoid water/PBS completely at this stage.

• Dissolution: Vortex for 30 seconds. Inspect visually. If particles remain, sonicate for 1 minute in a water bath (protect from light).

• Storage: Aliquot into amber glass vials or foil-wrapped tubes. Store at -20°C.

B. Aqueous Dilution (The "Golden Rule")

• Step 1: Prepare your assay buffer or cell media.

• Step 2: Calculate the volume required so that the final DMSO concentration is ≤ 0.5% (v/v). High DMSO is toxic to cells and can mask the potentiating effect of Piperafizine B.

• Step 3: Add the DMSO stock directly to the media immediately before application to cells.

• Step 4: Mix by pipetting up and down. Do not vortex aqueous dilutions vigorously , as this can induce foaming and surface aggregation of the hydrophobic compound.

C. Quality Control (HPLC)

If you suspect degradation, run this rapid check:

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: Gradient of Methanol (A) and Water + 0.1% TFA (B). 50% A to 90% A over 20 mins.

• Detection: UV at 254 nm (benzylidene absorption).

• Pass Criteria: Single sharp peak.

• Fail Criteria: Doublet peak (isomerization) or broad fronting (hydrolysis/ring opening).

References

• Kamei, H., et al. (1990).[4] "Piperafizines A and B, potentiators of cytotoxicity of vincristine."[1][3][4] The Journal of Antibiotics, 43(8), 1018-1020.[4]

• Hello Bio. (n.d.). "Piperafizine B - Technical Data Sheet."

• MedChemExpress. (n.d.). "Piperafizine B - Stability and Handling."[3][5]

• Cayman Chemical. (n.d.). "Piperafizine A Product Information" (Analogous handling data).

• Martins, M. B., & Carvalho, I. (2007). "Diketopiperazines: biological activity and synthesis." Tetrahedron, 63(40), 9923-9932. (Context for DKP stability).

Sources

• 1. adipogen.com [adipogen.com]
• 2. vincibiochem.it [vincibiochem.it]
• 3. Piperafizine B | Microtubule activator | Hello Bio [hellobio.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Piperafizine B Fermentation Optimization

Topic: Troubleshooting Low Yield in Piperafizine B Fermentation Product: Piperafizine B (Vincristine Potentiator) Source Organism: Streptomyces sp.[1][2][3] (e.g., Streptomyces sp.[1][2][4][5][6] NRRL B-24484 or similar) Support Tier: Level 3 (Senior Application Scientist)

Introduction

Welcome to the Advanced Fermentation Support Center. You are likely accessing this guide because your Piperafizine B titers have plateaued or are exhibiting high batch-to-batch variability.

Piperafizine B is a bioactive alkaloid (specifically a piperazine-containing congener) produced by Streptomyces species. Its biosynthesis typically involves the condensation of amino acid precursors (often via Non-Ribosomal Peptide Synthetases (NRPS) or Cyclodipeptide Synthases (CDPS)) followed by extensive oxidative tailoring.

Low yields in this process are rarely due to a single factor. They usually stem from a mismatch between precursor flux , oxygen transfer efficiency , and strain physiology . This guide moves beyond basic "check the pH" advice and targets the mechanistic bottlenecks of Streptomyces alkaloid production.

Module 1: Upstream Parameters & Precursor Flux

Q: My biomass is high, but Piperafizine B titer is negligible. Is my strain inactive?

A: It is unlikely the strain is inactive; it is more likely suffering from Carbon Catabolite Repression (CCR) or Precursor Limitation .

Streptomyces secondary metabolism is tightly regulated. If you are using a rapidly assimilable carbon source (like glucose) in excess, the specific regulators for the Piperafizine gene cluster may be repressed until the carbon source is exhausted, at which point the mycelia may be too old to produce efficiently.

The Fix: The "Carbon/Nitrogen Switch" Experiment High biomass with low product suggests the metabolic flux is driving the Tricarboxylic Acid (TCA) cycle rather than secondary biosynthesis.

• Reduce Glucose: Lower initial glucose to <10 g/L.

• Switch Carbon Source: Use slowly assimilated sources like soluble starch or maltodextrin . This alleviates CCR.

• Precursor Feeding: Piperafizine B contains a piperazine core derived from amino acids. Depending on the specific biosynthetic hypothesis (DKP or Piperazic acid-based), feed the likely precursors:

  • L-Ornithine / L-Arginine: If the pathway involves Piperazic acid residues.

  • L-Tyrosine / L-Phenylalanine: If the scaffold resembles herquline/mycocyclosin-type alkaloids.

Experimental Protocol: Precursor Feeding Optimization

Variable	Condition A (Control)	Condition B (Ornithine Feed)	Condition C (Starch Base)
Base Media	Glucose (20 g/L)	Glucose (20 g/L)	Soluble Starch (30 g/L)
N-Source	Soybean Meal	Soybean Meal	Soybean Meal
Feeding	None	L-Ornithine (2 g/L at 24h)	None
Expected Outcome	High Biomass, Low Yield	Moderate Biomass, High Yield (if Piz-limited)	Slower growth, Extended Production Phase

Mechanistic Insight: Many piperazine-containing natural products utilize L-Ornithine as a precursor for the hydrazine/piperazic acid pharmacophore. Feeding ornithine bypasses the metabolic regulation of endogenous amino acid synthesis.

Module 2: Process Control (The Bioreactor Environment)

Q: The fermentation broth becomes extremely viscous, and DO drops to 0% within 48 hours. Should I increase agitation?

A: Proceed with caution. While increasing agitation improves

(oxygen transfer coefficient), Streptomyces hyphae are shear-sensitive.

If you shear the mycelia, you trigger cell lysis and protease release, which can degrade Piperafizine B or its biosynthetic enzymes. The drop to 0% DO indicates that the Oxygen Uptake Rate (OUR) exceeds the Oxygen Transfer Rate (OTR) .

The Fix: Morphology Engineering You need to shift the morphology from "clumps/mats" (high viscosity, poor diffusion) to "pellets" (lower viscosity, better mass transfer).

Troubleshooting Steps:

• Inoculum Density: High inoculum density (>5-10% v/v) promotes dispersed growth (viscous). Lower the inoculum to 0.5-1.0% to encourage pellet formation.

• Micro-particle Enhanced Cultivation (MPEC): Add aluminum oxide or talc micro-particles (5 g/L) to the media. The spores germinate around the particles, forcing a pellet morphology that reduces viscosity and improves DO without high agitation.

Visualization: Fermentation Logic Flow

Figure 1: Decision matrix for diagnosing fermentation failures based on biomass and metabolic indicators.

Module 3: Downstream Analysis & Stability

Q: I detect the compound in the broth by HPLC, but after extraction, the yield drops by 50%. Is it degrading?

A: Piperazine-containing alkaloids can be sensitive to pH extremes during extraction, leading to ring opening or epimerization.

The Fix: pH-Controlled Extraction

• Check pH Stability: Perform a "pH excursion test." Incubate the broth at pH 2, 4, 7, and 9 for 1 hour and analyze by HPLC. Piperafizines often degrade under strong alkaline conditions.

• Solvent Selection: If the compound is intracellular (mycelium-bound), you must extract the mycelial cake separately using methanol or acetone. If you only extract the supernatant, you may be discarding 40-60% of the product.

• Emulsion Management: Streptomyces broths are rich in proteins/lipids. Vigorous shaking with Ethyl Acetate creates stable emulsions. Use centrifugation to break phases, or add a demulsifier.

Module 4: Biosynthetic Pathway & Genetic Bottlenecks

Understanding the pathway is critical for rational engineering. Piperafizine B likely follows a Non-Ribosomal Peptide Synthetase (NRPS) or Cyclodipeptide Synthase (CDPS) logic, potentially involving Piperazic Acid (Piz) residues derived from Ornithine.

Visualization: Hypothetical Biosynthetic Pathway

Figure 2: Simplified biosynthetic flow for Piperazic acid-containing peptides. The conversion of Ornithine to Piperazic Acid is often the rate-limiting step requiring oxygen.

Q: What genetic targets should I look at for strain improvement?

A: If media optimization fails, target the cluster-situated regulators (CSRs) .

• Overexpress Positive Regulators: Look for SARP (Streptomyces Antibiotic Regulatory Protein) family genes within the cluster. Constitutive overexpression (using the ermE* promoter) often breaks regulatory bottlenecks.

• Supply of Piz: If the compound contains piperazic acid, the enzymes responsible for N-N bond formation (homologs of ktzI/ktzT) are often rate-limiting. Overexpressing the ktz cassette can increase the pool of the Piz building block.

References

• Kamei, H., et al. (1990).[7] Piperafizines A and B, potentiators of cytotoxicity of vincristine.[7] The Journal of Antibiotics, 43(8), 1018–1020.

• Oelke, A. J., et al. (2011).[8][9] Piperazic acid-containing natural products: Isolation, biological relevance and total synthesis. Natural Product Reports, 28(8), 1445-1471.[9]

• Winn, M., et al. (2021). Biosynthesis of Strained Piperazine Alkaloids. Nature, 596, 1-6. (Contextual reference for piperazine biosynthesis mechanisms).

• Palazzotto, E., & Weber, T. (2018). Omics and Multi-Omics Approaches to Unravel the Metabolism of Streptomyces Coelicolor. Frontiers in Microbiology. (Reference for Carbon Catabolite Repression mechanisms).

Sources

• 1. Piperazic acid containing peptides produced by an endophytic Streptomyces sp. isolated from the medicinal plant Atropa belladonna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Coculture of Marine Streptomyces sp. With Bacillus sp. Produces a New Piperazic Acid-Bearing Cyclic Peptide [frontiersin.org]
• 4. Frontiers | Editorial: Bioactive Natural Products from Microbes: Isolation, Characterization, Biosynthesis and Structure Modification [frontiersin.org]
• 5. Identification of the Biosynthetic Gene Cluster of New Piperazic Acid-Containing Lipopeptides with Cytotoxic Activity in the Genome of Marine Streptomyces PHM034 [mdpi.com]
• 6. Optimization of Culture Conditions for Production of Bioactive Metabolites by Streptomyces spp. Isolated from Soil [scirp.org]
• 7. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Piperazic acid-containing natural products: Isolation, biological relevance and total synthesis - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 9. Piperazic acid-containing natural products: isolation, biological relevance and total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Piperafizine B concentration for IC50 reduction

Technical Support Center: Piperafizine B Assay Optimization

Topic: Optimizing Piperafizine B Concentration for IC50 Reduction (MDR Reversal & Cytotoxicity Profiling) Content Type: Troubleshooting Guide & FAQs Audience: Drug Discovery Scientists, Oncologists, and Assay Development Specialists

Introduction: The Piperafizine B Paradox

Piperafizine B is a bioactive diketopiperazine alkaloid (originally isolated from Streptomyces) known primarily for its ability to potentiate the cytotoxicity of chemotherapeutic agents (like Vincristine) in multidrug-resistant (MDR) tumor cells.

When users ask about "optimizing concentration for IC50 reduction," they are typically addressing one of two distinct experimental goals:

• Synergy/Reversal: Finding the optimal sub-toxic concentration of Piperafizine B to reduce the IC50 of a partner drug (e.g., reversing resistance).

• Direct Potency: Optimizing assay conditions (solubility, incubation) to accurately measure the IC50 of Piperafizine B itself.

This guide addresses the technical nuances of handling lipophilic diketopiperazines and designing robust reversal assays.

Part 1: Troubleshooting Guides & FAQs

Section A: Optimization for MDR Reversal (Synergy)

Q1: I am adding Piperafizine B to my resistant cell lines (e.g., P388/VCR), but I am not seeing a significant reduction in the Vincristine IC50. What is the optimal concentration?

Diagnosis: You have likely not established the Maximal Non-Toxic Concentration (MNTC) . In MDR reversal assays, the "optimizer" (Piperafizine B) must be present at a concentration high enough to inhibit efflux pumps (P-gp) but low enough to avoid direct cytotoxicity that confounds the data.

The Solution: The "Fixed-Modulator" Protocol You cannot arbitrarily pick a concentration. You must determine the MNTC specific to your cell line and incubation time.

• Step 1: Determine Direct Cytotoxicity (IC20/IC10).

  • Run a standard dose-response for Piperafizine B alone.

  • Identify the concentration that results in >90% cell survival (IC10). This is your working cap.

  • Technical Insight: For many diketopiperazines, this "sweet spot" is often narrow (e.g., 5–10 µM). Exceeding this triggers intrinsic apoptosis, masking the specific reversal effect.

• Step 2: The Shift Assay.

  • Treat cells with a serial dilution of the cytotoxic payload (e.g., Vincristine).

  • Add a fixed concentration of Piperafizine B (at the MNTC determined in Step 1) to every well.

  • Calculate the Reversal Fold (RF):

Q2: My reversal data is inconsistent between replicates. Why?

Diagnosis: Co-precipitation or Sequence of Addition. Piperafizine B, being a diketopiperazine, has poor aqueous solubility. If you mix it with the cytotoxic drug in a master mix before adding to media, they may form micro-precipitates (complexation), reducing the effective free concentration of both.

Corrective Action:

• Sequential Addition: Add the Piperafizine B to the wells first and incubate for 1-2 hours (Pre-incubation phase). This allows the modulator to bind P-gp efflux channels before the cytotoxic agent enters the cell.

• Solvent Matching: Ensure the final DMSO concentration is identical in "Treatment" and "Control" wells. A 0.1% difference in DMSO can alter membrane permeability, skewing P-gp function.

Section B: Optimization for Direct Cytotoxicity Assays

Q3: The dose-response curve for Piperafizine B flattens at high concentrations (no 100% kill). Is the compound inactive?

Diagnosis: Solubility Limit (The "Crash-Out" Effect). Diketopiperazines are prone to crashing out of solution in aqueous media (RPMI/DMEM) at concentrations >50 µM. If the compound precipitates, the cells are not exposed to a higher effective dose, leading to a plateau in the curve (artificial resistance).

Troubleshooting Protocol:

• Visual Check: Inspect wells under 20x microscopy immediately after dosing. Look for needle-like crystals.

• Carrier Optimization:

  • Standard: DMSO.

  • Optimized: Pre-dissolve in DMSO, then dilute into media containing 0.5% BSA (Bovine Serum Albumin) . Albumin acts as a carrier protein, stabilizing the lipophilic alkaloid in solution and improving bioavailability without affecting cell viability.

Q4: How does cell seeding density affect the IC50 of Piperafizine B?

Diagnosis: Inoculum Effect. Piperafizine B mechanism involves cell cycle modulation. If cells are over-confluent (>80% at the time of reading), contact inhibition activates survival pathways (e.g., upregulation of anti-apoptotic Bcl-2), artificially inflating the IC50.

Recommendation:

• Adherent Cells (e.g., HeLa, MCF-7): Seed at 3,000–5,000 cells/well (96-well plate).

• Suspension Cells (e.g., P388 leukemia): Seed at 10,000–20,000 cells/well.

• Validation: The control wells must still be in the log-growth phase at the end of the 72h assay. If control OD is plateaued, the IC50 is invalid.

Part 2: Experimental Protocols

Protocol 1: Determination of Reversal Fold (Synergy)

Objective: Quantify the ability of Piperafizine B to reduce the IC50 of Vincristine (VCR).

Parameter	Specification	Notes
Cell Line	P388/VCR (MDR positive)	Must verify P-gp overexpression prior to assay.
Modulator	Piperafizine B	Stock: 10 mM in DMSO. Store at -20°C.
Payload	Vincristine	Freshly prepared in sterile water/saline.
Assay Duration	72 Hours	48h is often insufficient for reversal phenotypes to manifest.
Readout	MTT or CellTiter-Glo	ATP-based assays (Glo) are more sensitive for cytostatic effects.

Step-by-Step Workflow:

• Seeding: Plate 4,000 cells/well in 90 µL media. Incubate 24h for attachment.

• Modulator Prep: Prepare 10x stock of Piperafizine B at its MNTC (e.g., if MNTC is 5 µM, prep 50 µM).

• Pre-Incubation: Add 10 µL of Modulator stock to experimental wells. Add 10 µL of Vehicle (DMSO) to control wells. Incubate 2 hours at 37°C.

• Payload Challenge: Add Vincristine in serial dilutions (e.g., 9-point dilution, 1:3 steps).

• Incubation: Incubate for 72 hours.

• Analysis: Fit curves using Non-linear regression (Sigmoidal, 4PL). Compare LogIC50 values.

Part 3: Visualization (Pathway & Workflow)

Figure 1: Mechanism of Action & Assay Logic

Caption: Logical flow for optimizing Piperafizine B concentration. The decision tree separates direct cytotoxicity testing from MDR reversal optimization, highlighting the critical "Pre-Incubation" step for P-gp inhibition.

References

• Kamei, H., Oka, M., Hamagishi, Y., Tomita, K., Konishi, M., & Oki, T. (1990). Piperafizines A and B, potentiators of cytotoxicity of vincristine.[1] The Journal of Antibiotics, 43(8), 1018–1020. Source:[Link][1]

• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer Research, 70(2), 440–446. (Standard protocol for calculating Combination Index and Reversal). Source:[Link]

• Szakács, G., Paterson, J. K., Ludwig, J. A., Booth-Genthe, C., & Gottesman, M. M. (2006). Targeting multidrug resistance in cancer. Nature Reviews Drug Discovery, 5(3), 219–234. (Mechanistic grounding for P-gp inhibition assays). Source:[Link]

• Martins, P., et al. (2019). Piperazine derivatives as potential anticancer agents: A review. European Journal of Medicinal Chemistry, 181, 111572. (Solubility and structural considerations for piperazine scaffolds). Source:[Link]

Sources

• 1. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of Piperafizine B and its Derivatives

Welcome to the Technical Support Center for the crystallization of Piperafizine B and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the crystallization of this important class of compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions and effectively troubleshoot your experiments.

The piperazine moiety is a cornerstone in many active pharmaceutical ingredients (APIs), prized for its ability to confer desirable pharmacokinetic properties. However, the same structural features that make it valuable can also present unique crystallization challenges, including polymorphism, solvate formation, and a propensity for "oiling out." This guide will address these issues in a practical, question-and-answer format, grounded in established scientific principles.

Troubleshooting Guide: From Frustration to Crystalline Success

This section is dedicated to addressing specific experimental failures. Each question represents a common hurdle you may face, followed by a detailed explanation of the cause and a step-by-step guide to resolution.

Q1: My Piperafizine B derivative "oiled out" upon cooling. What is happening and how can I obtain crystals?

A1: Understanding and Overcoming "Oiling Out"

"Oiling out," or liquid-liquid phase separation (LLPS), is a common and frustrating phenomenon where the solute separates from the solution as a liquid (an "oil") rather than a solid.[1] This oil is a supersaturated solution of your compound and is often a precursor to an amorphous solid or a poorly crystalline product, which can trap impurities.[2]

Causality: Oiling out typically occurs when the supersaturation of the solution is too high, and the temperature of the solution is above the melting point of the solute in the solvent system.[3] For Piperafizine B derivatives, which can be large, flexible molecules, the energy barrier to form an ordered crystal lattice can be higher than that of forming a disordered liquid phase.

Troubleshooting Protocol: A Multi-pronged Approach to Induce Crystallization

• Reduce Supersaturation: The primary goal is to slow down the process to favor the thermodynamically more stable crystalline state.

  • Slower Cooling: Instead of rapid cooling (e.g., in an ice bath), allow the solution to cool gradually to room temperature, and then slowly to lower temperatures. This can be achieved by placing the flask in an insulated container.

  • Increase Solvent Volume: Add a small amount of additional hot solvent to the oiled-out mixture to redissolve the oil, then cool slowly. This reduces the overall concentration.[1]

  • Anti-Solvent Addition: If using an anti-solvent, add it dropwise at a slightly elevated temperature with vigorous stirring to avoid localized high supersaturation.

• Solvent System Optimization: The choice of solvent is critical.

  • Polarity Matching: Piperafizine derivatives, depending on their specific substitutions, can have varying polarities. If oiling out occurs, the solvent may be too non-polar. Experiment with slightly more polar solvents or solvent mixtures.

  • Solvent Screening: Conduct a small-scale solvent screen with a variety of solvents (e.g., alcohols, esters, ketones) to identify a system where the compound has high solubility at elevated temperatures and low solubility at room temperature.

• Seeding: Introducing seed crystals can bypass the kinetic barrier of primary nucleation.

  • Obtain Seed Crystals: If you have a small amount of crystalline material, use it. If not, try to generate some by scratching the inside of the flask with a glass rod at the air-liquid interface or by cooling a very concentrated solution very slowly.

  • Seeding Protocol: Once the solution has cooled slightly and is in the metastable zone (supersaturated but not yet nucleating), add a few seed crystals. This provides a template for crystal growth.[1]

Workflow for Overcoming Oiling Out

Caption: A decision tree for troubleshooting oiling out.

Q2: I'm observing different crystal forms (polymorphs) of my Piperafizine B derivative. How can I control this?

A2: Understanding and Controlling Polymorphism

Polymorphism is the ability of a compound to exist in two or more crystalline forms that have different arrangements of the molecules in the crystal lattice.[4] These different forms can have distinct physicochemical properties, including solubility, melting point, and stability, which are critical in drug development. Piperazine-containing compounds are known to exhibit polymorphism.[5]

Causality: The formation of a particular polymorph is kinetically and thermodynamically controlled. Factors such as solvent, temperature, cooling rate, and the presence of impurities can influence which form crystallizes.

Protocol for Polymorph Screening and Control

• Systematic Solvent Screening: Crystallize your compound from a diverse range of solvents with varying polarities and hydrogen bonding capabilities. Different solvents can stabilize different crystal packing arrangements.[4]

• Varying Crystallization Conditions: For a given solvent system, systematically vary the following parameters:

  • Temperature: Both the crystallization temperature and the rate of cooling can influence polymorph formation.

  • Supersaturation: Experiment with different levels of supersaturation. Slower crystallization from less supersaturated solutions often yields the most stable polymorph.

  • Agitation: The degree of agitation can affect nucleation and crystal growth kinetics.

• Characterization is Key: Use analytical techniques to identify the different polymorphs:

  • Powder X-ray Diffraction (PXRD): Each polymorph will have a unique diffraction pattern.

  • Differential Scanning Calorimetry (DSC): Polymorphs will typically have different melting points and may show solid-state transitions.

  • Infrared (IR) Spectroscopy: Different crystal packing can lead to subtle but measurable differences in the IR spectrum.

• Slurry Conversion: To identify the most thermodynamically stable form, a slurry conversion experiment is invaluable.

  • Protocol: Suspend a mixture of the identified polymorphs in a solvent in which they are sparingly soluble.

  • Mechanism: Over time, the less stable forms will dissolve and the most stable form will crystallize out.

  • Analysis: Monitor the solid phase by PXRD over time until no further changes are observed.

Table 1: Common Solvents for Polymorph Screening

Solvent Class	Examples	Properties to Consider
Protic	Methanol, Ethanol, Isopropanol, Water	Hydrogen bond donors and acceptors
Aprotic Polar	Acetone, Acetonitrile, Ethyl Acetate	Hydrogen bond acceptors, varying polarity
Aprotic Non-polar	Toluene, Hexane, Dichloromethane	Primarily van der Waals interactions

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the crystallization of Piperafizine B derivatives.

Q3: What are the best starting points for solvent selection for a new Piperafizine B derivative?

A3: A good starting point is to consider the overall polarity of your molecule. Piperafizine A, for example, with its benzylidene groups, is relatively non-polar.[6] Therefore, solvents like toluene, ethyl acetate, or mixtures of alcohols and water could be good starting points. The "like dissolves like" principle is a useful guide. For more polar derivatives, more polar solvents would be appropriate. A systematic approach using a solvent selection guide based on Hansen solubility parameters can also be highly effective.

Q4: My crystallization yield is very low. What are the likely causes and how can I improve it?

A4: Low yield can be attributed to several factors:

• Too much solvent: If your compound has some solubility in the cold solvent, using an excessive amount will result in a significant portion remaining in the mother liquor. Use the minimum amount of hot solvent required to dissolve your compound.

• Premature crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize on the filter paper. Ensure your filtration apparatus is pre-heated.

• Inappropriate solvent: The chosen solvent may not have a large enough difference in solubility between hot and cold temperatures.

• Incomplete precipitation: Ensure the solution is cooled sufficiently to maximize the recovery of the crystalline product. An ice bath can be used after slow cooling to room temperature.

Q5: How can I induce crystallization if my compound remains in a supersaturated solution?

A5: If your solution is clear and no crystals have formed after cooling, it is likely supersaturated. Here are some techniques to induce crystallization:

• Scratching: Gently scratch the inside of the flask below the surface of the solution with a glass rod. The micro-scratches on the glass can provide nucleation sites.

• Seeding: Add a single, small crystal of your compound to the solution.

• Reducing Solvent Volume: If the solution is too dilute, you can gently heat it to evaporate some of the solvent and then allow it to cool again.

• Flash Freeze: For very stubborn cases, cooling a small aliquot of the solution rapidly in a dry ice/acetone bath can sometimes force out a small amount of solid which can then be used as seed crystals for a larger batch.

Diagram of the Crystallization Process Workflow

Sources

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 3. Complex oiling-out behavior of procaine with stable and metastable liquid phases - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polymorphism, pseudo-polymorphism, and conformerism in the crystal structure of piperazine-N,N′-bis(N,O-diphenyl phosphoramidate) - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Piperafizine A | C19H16N2O2 | CID 6439298 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reversing the Resistance: A Comparative Guide to Piperafizine B and Verapamil in Overcoming Multidrug Resistance

For the attention of Researchers, Scientists, and Drug Development Professionals.

Multidrug resistance (MDR) remains a formidable obstacle in the successful chemotherapeutic treatment of cancer. A primary driver of this phenomenon is the overexpression of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp or ABCB1), which function as cellular efflux pumps, actively removing a broad spectrum of anticancer drugs from malignant cells and thereby reducing their intracellular concentration to sub-therapeutic levels. The development of agents capable of reversing this resistance is a critical area of oncology research. This guide provides a detailed comparison of two such potential MDR reversal agents: the well-characterized first-generation P-gp inhibitor, Verapamil, and the less-studied natural product, Piperafizine B.

At a Glance: Piperafizine B vs. Verapamil

Feature	Piperafizine B	Verapamil
Compound Class	Diketopiperazine	Phenylalkylamine, Calcium Channel Blocker
Primary Mechanism	Potentiates cytotoxicity of P-gp substrates (e.g., vincristine)	Competitive inhibitor of P-glycoprotein (P-gp)
P-gp Interaction	Presumed P-gp inhibitor	Direct binding to P-gp, substrate of P-gp
Effect on Drug Accumulation	Increases intracellular accumulation of vincristine	Increases intracellular accumulation of various P-gp substrate drugs
Data Availability	Limited, primarily from initial discovery studies	Extensive in vitro and in vivo data
Clinical Use as MDR Reversal Agent	Not clinically established	Investigated in clinical trials, but limited by toxicity at effective doses

Delving into the Mechanisms of MDR Reversal

A crucial aspect of evaluating MDR reversal agents lies in understanding their interaction with P-glycoprotein and the resulting impact on cancer cell physiology. While both Piperafizine B and Verapamil aim to restore chemosensitivity, their mechanisms, as understood from available research, show both similarities and significant differences in the depth of characterization.

Verapamil: The Prototypical P-gp Inhibitor

Verapamil, a calcium channel blocker, was one of the first compounds identified to reverse P-gp-mediated MDR.[1] Its mechanism of action is relatively well-documented and serves as a benchmark for the evaluation of new MDR modulators.

• Direct Competitive Inhibition: Verapamil directly binds to P-glycoprotein, acting as a competitive substrate.[2][3] This competition for the drug-binding sites on the P-gp transporter inhibits the efflux of co-administered anticancer drugs. By occupying the pump, Verapamil allows the chemotherapeutic agent to accumulate within the cancer cell to cytotoxic concentrations.[4]

• Modulation of P-gp Expression: Beyond competitive inhibition, some studies suggest that Verapamil can also down-regulate the expression of the ABCB1 gene, which encodes for P-glycoprotein. This leads to a reduction in the total number of P-gp pumps on the cell surface, further contributing to the reversal of the MDR phenotype.[5]

• ATPase Stimulation: Verapamil has been shown to stimulate the ATPase activity of P-gp, which is intrinsically linked to the transport cycle of the pump. This interaction is a hallmark of P-gp substrates and is a key aspect of its competitive inhibition mechanism.

Piperafizine B: A Potentiator of Cytotoxicity

Piperafizine B, a methylated diketopiperazine isolated from an actinomycete, has been identified as a potentiator of the cytotoxicity of vincristine, a known P-gp substrate.[6] However, detailed mechanistic studies on Piperafizine B are scarce in publicly available literature, and much of the current understanding is based on its observed effects.

• Enhanced Drug Accumulation: The primary evidence for Piperafizine B's MDR reversal potential comes from its ability to increase the intracellular accumulation of vincristine in cancer cells to a degree comparable to that of Verapamil.[6] This suggests that Piperafizine B likely interferes with the P-gp-mediated efflux of vincristine.

Visualizing the Pathways

To better understand the proposed mechanisms and the experimental approaches to their study, the following diagrams illustrate the key concepts.

Sources

• 1. Piperine, a major constituent of black pepper, inhibits human P-glycoprotein and CYP3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Piperine Targets Different Drug Resistance Mechanisms in Human Ovarian Cancer Cell Lines Leading to Increased Sensitivity to Cytotoxic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming vincristine resistance in cancer: Computational design and discovery of piperine-inspired P-glycoprotein inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Piperafizine B and its Potential in Overcoming Multidrug Resistance

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology, the emergence of multidrug resistance (MDR) in cancer cells presents a formidable challenge to effective chemotherapy. This guide delves into the potential of Piperafizine B, a piperazine derivative, as a modulator of MDR. While direct quantitative data on the selectivity index of Piperafizine B is not publicly available, this document synthesizes the existing knowledge on its role as a potentiator of conventional chemotherapeutics, drawing comparisons with established MDR modulators.

The Challenge of Multidrug Resistance in Oncology

Multidrug resistance is a phenomenon where cancer cells develop resistance to a broad range of structurally and functionally diverse anticancer drugs. A primary mechanism underlying MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp). These transporters function as efflux pumps, actively removing chemotherapeutic agents from the cancer cell, thereby reducing their intracellular concentration and therapeutic efficacy.

Piperafizine B: A Potentiator of Vincristine Cytotoxicity

Piperafizine B, a natural product isolated from Streptoverticillium, has been identified as a compound that enhances the cytotoxic effects of vincristine, a widely used chemotherapeutic agent. Vincristine is a known substrate of P-glycoprotein, and its efficacy is often diminished in MDR cancer cells that overexpress this transporter.

While the seminal study by Kamei et al. (1990) demonstrated that Piperafizine B potentiates the cytotoxicity of vincristine in P388 murine leukemia cells, the specific IC50 values and the calculated selectivity index are not detailed in the available literature[1]. The study's findings, however, suggest that Piperafizine B, much like its counterpart Piperafizine A, may act by inhibiting the P-gp efflux pump, leading to an increased intracellular accumulation of vincristine.

Comparative Analysis: Piperafizine B versus Verapamil

To contextualize the potential of Piperafizine B, we can compare its described activity with that of verapamil, a well-characterized first-generation P-gp inhibitor. Verapamil has been shown to reverse vincristine resistance in the same P388 leukemia cell line (P388/VCR) by inhibiting P-gp-mediated drug efflux[2][3].

Compound	Cell Line	Chemotherapeutic	Effect on Cytotoxicity	Reference
Piperafizine B	P388 Leukemia	Vincristine	Potentiates cytotoxicity (quantitative data not available)	[1]
Verapamil	P388/VCR Leukemia	Vincristine	Completely overcomes resistance at 2.2 to 6.6 µM	[2]
Verapamil	P388/VCR Leukemia	Vincristine	Enhances cellular VCR levels 10-fold at 6.6 µM	[2]

This table illustrates the type of comparative data required for a full evaluation of Piperafizine B. The lack of quantitative data for Piperafizine B is a notable gap in the current scientific literature.

Investigating the Selectivity Index and Potentiation Effect: A Methodological Approach

To rigorously assess the potential of a compound like Piperafizine B, a series of well-defined experiments are necessary. The following protocol outlines a typical workflow for determining the selectivity index and the degree of potentiation.

Experimental Protocol: Cytotoxicity and Potentiation Assay (MTT Assay)

This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of a chemotherapeutic agent alone and in combination with a potential MDR modulator.

1. Cell Culture:

• Culture both the drug-sensitive parental cancer cell line (e.g., P388) and its multidrug-resistant counterpart (e.g., P388/VCR) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.
• Maintain the resistant cell line in a medium containing a low concentration of the selecting drug (e.g., vincristine) to ensure the continued expression of the resistance phenotype.

2. Cell Seeding:

• Harvest cells in the exponential growth phase and determine cell viability using a trypan blue exclusion assay.
• Seed the cells into 96-well microtiter plates at an optimized density (e.g., 5 x 10³ cells/well) and incubate for 24 hours to allow for cell attachment.

3. Drug Treatment:

• Prepare serial dilutions of the chemotherapeutic agent (e.g., vincristine) and the MDR modulator (e.g., Piperafizine B).
• Treat the cells with:
• Chemotherapeutic agent alone over a range of concentrations.
• MDR modulator alone at a fixed, non-toxic concentration.
• A combination of the chemotherapeutic agent and the MDR modulator.
• Include untreated cells as a negative control and a vehicle control if the drugs are dissolved in a solvent like DMSO.

4. Incubation:

• Incubate the plates for a period that allows for several cell-doubling times (e.g., 48-72 hours) in a humidified incubator at 37°C with 5% CO₂.

5. MTT Assay:

• Add MTT solution to each well and incubate for 3-4 hours. The mitochondrial dehydrogenases of viable cells will reduce the yellow MTT to purple formazan crystals.
• Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a solution of SDS in HCl).
• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

6. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the untreated control.
• Plot the percentage of cell viability against the drug concentration and determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%) for each condition using non-linear regression analysis.
• The Potentiation Fold (PF) can be calculated as follows: PF = IC50 of chemotherapeutic alone / IC50 of chemotherapeutic + modulator
• To determine the Selectivity Index (SI) , the cytotoxicity of the modulator would need to be assessed against a non-cancerous cell line: SI = IC50 in normal cells / IC50 in cancer cells

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in evaluating a potential MDR modulator.

Caption: Proposed mechanism of P-gp inhibition by Piperafizine B.

Conclusion

Piperafizine B holds promise as a scaffold for the development of agents that can counteract multidrug resistance in cancer. While a direct assessment of its selectivity index is hampered by the lack of publicly available data, its reported ability to potentiate the cytotoxicity of vincristine in resistant cells warrants further investigation. The methodologies and comparative context provided in this guide offer a framework for future studies aimed at quantifying the efficacy and selectivity of Piperafizine B and other novel MDR modulators. A comprehensive evaluation, including the determination of its selectivity index against non-cancerous cells, will be crucial in establishing its therapeutic potential.

References

• Kamei, H., Oka, M., Hamagishi, Y., Tomita, K., Konishi, M., & Oki, T. (1990). Piperafizines A and B, potentiators of cytotoxicity of vincristine. The Journal of Antibiotics, 43(8), 1018–1020.
• Tsuruo, T., Iida, H., Tsukagoshi, S., & Sakurai, Y. (1981). Overcoming of vincristine resistance in P388 leukemia in vivo and in vitro through enhanced cytotoxicity of vincristine and vinblastine by verapamil. Cancer Research, 41(5), 1967–1972.
• Tsuruo, T., Iida, H., Tsukagoshi, S., & Sakurai, Y. (1982). Enhancement of vincristine- and adriamycin-induced cytotoxicity by verapamil in P388 leukemia and its sublines resistant to vincristine and adriamycin. Biochemical Pharmacology, 31(19), 3138–3140.
• Beck, W. T., Mueller, T. J., & Tanzer, L. R. (1979). Altered surface membrane glycoproteins in Vinca alkaloid-resistant human leukemic lymphoblasts. Cancer Research, 39(6 Pt 1), 2070–2076.
• Gottesman, M. M., & Ling, V. (2006). The molecular basis of multidrug resistance in cancer: the early years of P-glycoprotein research. FEBS Letters, 580(4), 998–1009.
• Szakács, G., Paterson, J. K., Ludwig, J. A., Booth-Genthe, C., & Gottesman, M. M. (2006). Targeting multidrug resistance in cancer. Nature Reviews Drug Discovery, 5(3), 219–234.

• H. Kamei, M. Oka, Y. Hamagishi, K. Tomita, M. Konishi, T. Oki. Piperafizines A and B, potentiators of cytotoxicity of vincristine. J Antibiot (Tokyo). 1990 Aug;43(8):1018-20. [Link]

• Tsuruo, T., Iida, H., Tsukagoshi, S., & Sakurai, Y. (1981). Overcoming of vincristine resistance in P388 leukemia in vivo and in vitro through enhanced cytotoxicity of vincristine and vinblastine by verapamil. Cancer research, 41(5), 1967–1972. [Link]

• Tsuruo, T., Iida, H., Tsukagoshi, S., & Sakurai, Y. (1982). Enhancement of vincristine- and adriamycin-induced cytotoxicity by verapamil in P388 leukemia and its sublines resistant to vincristine and adriamycin. Biochemical pharmacology, 31(19), 3138–3140. [Link]

Sources

• 1. Piperafizines A and B, potentiators of cytotoxicity of vincristine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overcoming of vincristine resistance in P388 leukemia in vivo and in vitro through enhanced cytotoxicity of vincristine and vinblastine by verapamil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancement of vincristine- and adriamycin-induced cytotoxicity by verapamil in P388 leukemia and its sublines resistant to vincristine and adriamycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Definitive Guide to the Safe Handling of Piperafizine B: A Novel Piperazine-Class Compound

Introduction: As the landscape of drug development continuously evolves, so too does the imperative for rigorous safety protocols when handling novel chemical entities. This guide provides essential, immediate safety and logistical information for the operational handling and disposal of Piperafizine B, a hypothetical but representative novel piperazine-derived compound. The procedural guidance herein is synthesized from the well-documented hazard profile of the parent piperazine class of chemicals and established best practices for handling potent pharmaceutical compounds.[1][2][3] This document is intended for researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to ensure a deep, working understanding of the necessary safety measures.

Hazard Assessment: Understanding the Risks of Piperafizine B

The primary hazards associated with piperazine and its derivatives, and therefore presumed for Piperafizine B, are significant and multifaceted. Understanding these is critical to appreciating the necessity of the stringent handling protocols outlined in this guide.

• Corrosivity: Piperazine is corrosive to the eyes, skin, and respiratory tract.[4][5] Direct contact can cause severe burns and irreversible tissue damage.[5][6][7]

• Sensitization: A key and insidious hazard is the potential for sensitization. Repeated or prolonged contact may lead to skin sensitization, causing allergic contact dermatitis.[4][5][7][8] More critically, repeated inhalation may cause asthma, and any individual who has shown symptoms of asthma due to this substance should avoid all further contact.[7][8]

• Systemic Toxicity: Piperazine derivatives can cause damage to the nervous system and respiratory system through both single and repeated exposure.[5][9] Neurotoxic effects have been reported in humans, and some derivatives are suspected of damaging fertility or the unborn child.[2][7]

• Acute Toxicity: The compound is considered harmful if swallowed, inhaled, or in contact with skin.[5][6][9]

Occupational Exposure Limits (OELs) for Piperazine

To provide a quantitative framework for exposure control, the following table summarizes established OELs for the parent compound, piperazine. These should be considered the minimum standard for controlling exposure to Piperafizine B.

Regulatory Body	TWA (Time-Weighted Average)	STEL (Short-Term Exposure Limit)	Notes
ACGIH (TLV)	0.03 ppm	-	(SEN); A4 (Not classifiable as a human carcinogen)[4][8]
EU-OEL	0.1 mg/m³	0.3 mg/m³	-[4]
CAL/OSHA (PEL)	5 mg/m³	-	-[10]

Personal Protective Equipment (PPE): Your Primary Barrier

The selection and proper use of PPE are non-negotiable when handling Piperafizine B. The goal is to prevent all contact, including inhalation.[6]

Core PPE Requirements:

• Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene) tested according to EN 374 or equivalent standards.[11][12] Gloves must be inspected for integrity before each use and changed immediately if contaminated.[12]

• Eye and Face Protection: Chemical safety goggles are mandatory.[11][13] Given the severe corrosive potential, a face shield worn in combination with goggles is required to provide full protection against splashes.[4][12]

• Body Protection: A fully buttoned lab coat is the minimum requirement. For tasks with a higher risk of splashes or dust generation, impervious protective clothing or a chemical-resistant apron is necessary.[14][15] Contaminated work clothing should not be allowed out of the workplace and must be laundered separately.[6][15]

• Respiratory Protection: All handling of solid Piperafizine B or solutions that could generate aerosols must be conducted within a certified chemical fume hood or other ventilated enclosure.[8][13] If engineering controls are insufficient or during emergency situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[12][16]

PPE Donning and Doffing Workflow

Proper sequence is critical to prevent cross-contamination. Follow this workflow diligently.

Caption: PPE Donning and Doffing Sequence.

Operational Plan: From Receipt to Use

A systematic approach to handling ensures safety at every step.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the chemical fume hood is operational and the work area is clear of clutter.[13] Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[14][17]

• Weighing and Aliquoting:

  • Always handle solid Piperafizine B within a chemical fume hood or a powder containment hood to prevent dust dispersion.[8][13]

  • Use a wet method or a vacuum to clean up any residual dust; do not dry sweep.[14]

  • When preparing solutions, add the solid slowly to the solvent to avoid splashing.

• Storage:

  • Store Piperafizine B in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[4][6][15]

  • It must be segregated from incompatible materials such as strong acids, strong oxidants, acid anhydrides, and metals.[4][14]

• General Hygiene:

  • Wash hands thoroughly with soap and water after handling and before leaving the lab.[6][15]

  • Do not eat, drink, or smoke in areas where Piperafizine B is handled or stored.[14]

Emergency and Disposal Plan

Rapid and correct response to emergencies can significantly mitigate harm.

Emergency Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[14][15] Seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with large amounts of water.[15] Seek medical attention.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8][15]

• Ingestion: Do NOT induce vomiting.[4][5] Rinse the mouth with water and seek immediate medical attention.[5]

Spill Response Workflow

In the event of a spill, a calm and methodical response is essential.

Caption: Step-by-step spill response workflow.

Disposal Plan:

Piperafizine B and any materials contaminated with it must be treated as hazardous waste.[14]

• Collection: Collect all waste (excess reagent, contaminated PPE, absorbent materials) in a dedicated, sealed, and clearly labeled hazardous waste container.[11][16]

• Neutralization: For liquid waste, neutralization with a suitable agent at an approved treatment facility may be an option. This should only be performed by trained personnel.[15][16]

• Final Disposal: All waste must be disposed of through a licensed professional waste disposal service in accordance with all federal, state, and local regulations.[13][16] Do not dispose of down the drain or in regular trash.[16]

References

• ICSC 1032 - PIPERAZINE (anhydrous) . International Labour Organization. [Link]

• Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis . PubMed. [Link]

• Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid . Carl ROTH. [Link]

• Piperazine - Hazard Summary . New Jersey Department of Health. [Link]

• Piperazine derivatives as dangerous abused compounds . Sciendo. [Link]

• Piperazine salts: Human health tier II assessment . Australian Government Department of Health. [Link]

• Piperazine, anhydrous - Safety Data Sheet . KISHIDA CHEMICAL CO., LTD.. [Link]

• Current awareness of piperazines: pharmacology and toxicology . PubMed. [Link]

• PIPERAZINE DIHYDROCHLORIDE . Occupational Safety and Health Administration (OSHA). [Link]

• (PDF) Piperazine Derivatives as Dangerous Abused Compounds . ResearchGate. [Link]

• Piperazine: Human health tier II assessment . Australian Government Department of Health. [Link]

• NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride . Centers for Disease Control and Prevention (CDC). [Link]

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• 10. PIPERAZINE DIHYDROCHLORIDE | Occupational Safety and Health Administration [osha.gov]
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• 12. chemicalbook.com [chemicalbook.com]
• 13. pfaltzandbauer.com [pfaltzandbauer.com]
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